5-trans U-46619

Core Science & Biosynthesis

Navigating the Nuances of Thromboxane A2 Receptor Engagement: A Technical Guide to U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the binding and functional characteristics of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2, at the thromboxane (B8750289) A2 (TP) receptor. While the specific isomer 5-trans U-46619 is noted as a minor component in most commercial preparations with limited independent study, this document will focus on the widely characterized U-46619 (the 5-cis isomer) as the primary tool for investigating TP receptor signaling.[1] U-46619 serves as a crucial research tool due to its stability in aqueous solutions, unlike the highly unstable endogenous ligand, thromboxane A2.[1]

Quantitative Analysis of U-46619 Activity

The interaction of U-46619 with the thromboxane A2 receptor has been quantified through various functional assays, providing insights into its potency in eliciting physiological responses. The following table summarizes key EC50 values, which represent the concentration of U-46619 required to induce 50% of the maximal response.

Parameter	Species/System	EC50 Value (nM)	Reference
Platelet Shape Change	Human	35	[2][3]
Platelet Shape Change	Human	4.8	[4]
Platelet Shape Change	Rat	6.0	[4]
Platelet Shape Change	Rabbit	7.3	[4]
Myosin Light Chain Phosphorylation	Human Platelets	57	[2][3]
Platelet Aggregation	Human	1310	[2][3]
Platelet Aggregation	Human	82	[4]
Platelet Aggregation	Rat	145	[4]
Platelet Aggregation	Rabbit	65	[4]
Serotonin Release	Human Platelets	536	[2][3]
Fibrinogen Receptor Binding	Human Platelets	530	[2][3]
General TP Receptor Agonist Activity	Not Specified	35
Platelet Aggregation	Not Specified	580	[5]
Platelet Shape Change	Not Specified	13	[5]

Thromboxane A2 Receptor Signaling Pathway

U-46619, as a thromboxane A2 receptor agonist, activates downstream signaling cascades upon binding. The TP receptor is a G-protein-coupled receptor (GPCR) that primarily couples to Gq and G13 proteins.[1] Activation of these pathways leads to a variety of cellular responses, including platelet aggregation, smooth muscle contraction, and vasoconstriction.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. apexbt.com [apexbt.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. U46619 - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Downstream Signaling Pathways of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a stereoisomer of the well-characterized thromboxane (B8750289) A2 (TXA2) mimetic, U-46619.[1] While often considered a minor component in commercial preparations of U-46619, 5-trans U-46619 exhibits biological activity, primarily as an agonist of the thromboxane A2 receptor (TP receptor).[1] This guide provides a comprehensive overview of the intricate downstream signaling pathways modulated by 5-trans U-46619, leveraging data from its more extensively studied isomer, U-46619, due to the limited specific data on the 5-trans variant. This document details the core signaling cascades, presents quantitative data for receptor activation and subsequent cellular responses, provides detailed experimental protocols for key assays, and visualizes these pathways and workflows using Graphviz diagrams.

Core Signaling Pathways

As a thromboxane A2 receptor agonist, 5-trans U-46619 mimics the actions of the endogenous ligand, thromboxane A2. Its biological effects are primarily mediated through the activation of TP receptors, which are G-protein coupled receptors (GPCRs).[1] The downstream signaling cascades are complex and cell-type specific but generally converge on pathways that regulate intracellular calcium levels, smooth muscle contractility, and platelet aggregation.[1][2] The TP receptor primarily couples to Gαq and Gα12/13 proteins to initiate these cascades.[3][4]

Gq/PLC-Calcium Signaling Pathway

The canonical signaling pathway initiated by the activation of TP receptors involves coupling to Gq proteins.[1] This activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[2][3] IP3 diffuses through the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the cytosol.[2][4] This sharp increase in intracellular calcium is a critical event in many cellular responses, including platelet aggregation and smooth muscle contraction.[5] Simultaneously, DAG activates protein kinase C (PKC), which phosphorylates a variety of downstream targets, further contributing to the cellular response.[3][4]

References

• 1. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 5. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Discovery and Synthesis of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical whitepaper provides a detailed exploration of 5-trans U-46619, a synthetic prostaglandin (B15479496) endoperoxide analogue. While its cis-isomer, U-46619, is a well-characterized and potent thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619 is primarily recognized as a geometric isomer often present as a minor component in commercial U-46619 preparations.[1][2] This guide delves into the discovery of this compound, its chemical synthesis, and its distinct biological activities, with a particular focus on its role as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[2][3][4] The document presents quantitative data in structured tables, detailed experimental protocols, and visual diagrams of signaling pathways and experimental workflows to serve as a comprehensive resource for researchers in pharmacology and drug development.

Introduction

U-46619, first synthesized in 1975, is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1][5] It plays a crucial role in mimicking the physiological effects of thromboxane A2, such as platelet aggregation and vasoconstriction.[5][6] 5-trans U-46619 is the geometric isomer of the more commonly studied 5-cis U-46619, differing in the configuration of the double bond at the C5 position.[1] While often considered an impurity, 5-trans U-46619 possesses its own distinct biological activity, notably the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[2][3][4] This guide will illuminate the discovery, synthesis, and unique pharmacological profile of 5-trans U-46619.

Discovery and Physicochemical Properties

The discovery of U-46619 (the cis-isomer) in 1975 as a stable PGH2 analog was a significant step in understanding the physiological roles of thromboxane A2.[5] The characterization of 5-trans U-46619 likely occurred during the analysis and purification of U-46619 preparations, where it was identified as a minor isomer.[1][2]

Table 1: Physicochemical Properties of 5-trans U-46619

Property	Value	Reference
IUPAC Name	(5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid
Synonyms	5,6-trans U-46619	[3]
Molecular Formula	C21H34O4	[3][5]
Molecular Weight	350.5 g/mol	[3][7]
Purity	≥98%	[3][7]
Solubility	DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50 mg/ml, PBS (pH 7.2): 1 mg/ml	[3]
Storage	Store at -20°C	[8][9]

Synthesis of 5-trans U-46619

The synthesis of prostaglandin analogs like U-46619 typically starts from the Corey lactone diol.[10] The synthesis of 5-trans U-46619 follows a similar pathway, with the key step for establishing the trans geometry at the C5 position being the Horner-Wadsworth-Emmons (HWE) reaction, which is known for its high E-selectivity.[10]

General Synthetic Pathway

The overall synthetic strategy can be divided into three main stages:[10]

• Corey Aldehyde Formation: Protection of one hydroxyl group of the Corey lactone diol, followed by oxidation of the other to form the Corey aldehyde.

• α-Chain Installation (Horner-Wadsworth-Emmons Reaction): The Corey aldehyde reacts with a phosphonate (B1237965) ylide in an HWE reaction to form the α-chain with the desired 5-trans double bond.[10]

• ω-Chain Installation (Wittig Reaction) and Deprotection: The ω-chain is introduced via a Wittig reaction, followed by deprotection steps to yield the final 5-trans U-46619 molecule.[10]

General synthetic workflow for 5-trans U-46619.

Experimental Protocol: Horner-Wadsworth-Emmons Reaction for α-Chain Installation

This protocol is a generalized procedure based on established methods for prostaglandin synthesis.[10]

• Phosphonate Ylide Generation:

  • Dissolve the appropriate phosphonate ester in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (e.g., argon).

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Add a strong base (e.g., sodium hydride or potassium tert-butoxide) dropwise to generate the ylide. Stir for 30-60 minutes.

• Reaction with Corey Aldehyde:

  • Dissolve the Corey aldehyde in anhydrous THF and add it dropwise to the ylide solution at -78 °C.

  • Allow the reaction to stir at low temperature for a specified time, then warm to room temperature.

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to isolate the intermediate with the 5-trans α-chain.[10]

Biological Activity and Signaling Pathways

While U-46619 is a potent TP receptor agonist, 5-trans U-46619 is a known inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[2][3][4] It has been reported to be about half as potent as its 5-cis isomer in inhibiting this enzyme.[2][4]

Inhibition of mPGES-1

mPGES-1 is a key enzyme in the inflammatory pathway, catalyzing the conversion of PGH2 to prostaglandin E2 (PGE2).[2] By inhibiting mPGES-1, 5-trans U-46619 can reduce the production of PGE2, a potent mediator of inflammation, pain, and fever.[2]

Inhibition of the mPGES-1 pathway by 5-trans U-46619.

Quantitative Data on Biological Activity

Table 2: Biological Activity of U-46619 Isomers

Compound	Target	Activity	EC50 / IC50	Reference
U-46619 (5-cis)	TP Receptor	Agonist	35 nM (EC50 for platelet shape change)	[7][11]
U-46619 (5-cis)	Platelet Aggregation	Agonist	1.31 µM (EC50)	[9][11]
5-trans U-46619	mPGES-1	Inhibitor	~30 µM (IC50, estimated as twice the IC50 of the cis-isomer)	[2]
5-cis U-46619	mPGES-1	Inhibitor	~15 µM (IC50)	[2]

Experimental Protocols

In Vitro mPGES-1 Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of 5-trans U-46619 on mPGES-1.[2]

• Reagents and Buffers:

  • Reaction Buffer (e.g., potassium phosphate (B84403) buffer)

  • Reduced glutathione (B108866) (GSH)

  • Recombinant human mPGES-1 enzyme

  • Prostaglandin H2 (PGH2) substrate

  • Stop Solution (e.g., a solution of ferric chloride)

  • 5-trans U-46619 stock solution (in DMSO or ethanol)

• Assay Procedure:

  • In a microtiter plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 or vehicle control.

  • Pre-incubate with the diluted mPGES-1 enzyme for a specified time (e.g., 15 minutes) at 4 °C.

  • Initiate the reaction by adding PGH2.

  • Incubate for a short period (e.g., 60 seconds) at 25 °C.

  • Terminate the reaction by adding the stop solution.

  • Quantify the amount of PGE2 produced using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition for each concentration of 5-trans U-46619.

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of 5-trans U-46619 that inhibits PGE2 production by 50%.

Workflow for an mPGES-1 enzymatic inhibition assay.

Conclusion

5-trans U-46619, while often overshadowed by its potent cis-isomer, presents a unique pharmacological profile as an inhibitor of microsomal prostaglandin E2 synthase-1. Its discovery and synthesis are intrinsically linked to the development of U-46619. Understanding the distinct biological activities of these isomers is crucial for researchers utilizing U-46619, as the presence of the 5-trans isomer could influence experimental outcomes. For drug development professionals, the structure of 5-trans U-46619 may offer a scaffold for the design of novel anti-inflammatory agents targeting the mPGES-1 pathway. This guide provides a foundational technical overview to support further investigation into the therapeutic potential of 5-trans U-46619 and its derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. U46619 - Wikipedia [en.wikipedia.org]
• 6. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 7. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. apexbt.com [apexbt.com]

An In-depth Technical Guide to 5-trans U-46619: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a stereoisomer of the well-characterized thromboxane (B8750289) A2 (TXA2) mimetic, U-46619. This document details its chemical structure, physicochemical properties, and known biological activities, with a particular focus on its role as a thromboxane A2 (TP) receptor agonist and an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1). While often considered a minor impurity in preparations of U-46619, 5-trans U-46619 possesses distinct biological activities that warrant consideration in experimental design and drug development. This guide summarizes available quantitative data, provides detailed experimental protocols for relevant assays, and includes visualizations of key signaling pathways and experimental workflows to facilitate a deeper understanding of this compound.

Chemical Structure and Properties

5-trans U-46619, also known as (5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid, is a stereoisomer of U-46619. The key structural difference lies in the configuration of the double bond in the heptenoic acid side chain, which is in the trans (E) configuration at the C5-C6 position, in contrast to the cis (Z) configuration found in U-46619.

Physicochemical Properties

A summary of the key physicochemical properties of 5-trans U-46619 is presented below. For comparative purposes, data for U-46619 is also included.

Property	5-trans U-46619	U-46619	Reference(s)
CAS Number	330796-58-2	56985-40-1	[1][2]
Molecular Formula	C₂₁H₃₄O₄	C₂₁H₃₄O₄	[1][2]
Molecular Weight	350.5 g/mol	350.49 g/mol	[1][2]
IUPAC Name	(5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	[3]
Appearance	Typically supplied as a solution in methyl acetate	Colorless liquid or powder	[2][3]
Purity	≥98%	≥98%	[1][2]
Solubility	Soluble in DMF (50 mg/ml), DMSO (50 mg/ml), Ethanol (50 mg/ml), and PBS (pH 7.2, 1 mg/ml)	Soluble in methyl acetate, DMF, DMSO, and Ethanol	[1]
Storage	Store at -20°C	Store at -20°C	[4]

Biological Activity and Pharmacology

5-trans U-46619 is primarily characterized by two distinct biological activities: agonism at the thromboxane A2 (TP) receptor and inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).

Thromboxane A2 (TP) Receptor Agonism

Similar to its cis-isomer, 5-trans U-46619 is an agonist of the TP receptor, a G-protein coupled receptor (GPCR) that mediates the physiological effects of thromboxane A2.[1][5] Activation of the TP receptor is crucial in thrombosis and hemostasis, leading to platelet aggregation and vasoconstriction.[1]

While it is presumed to share a similar pharmacological profile with U-46619, direct quantitative data on the TP receptor binding affinity (Ki) and functional potency (EC50) of 5-trans U-46619 are limited in the current scientific literature. For reference, U-46619 is a potent TP receptor agonist with an EC50 value of approximately 35 nM for inducing platelet shape change.[6][7]

Inhibition of Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)

5-trans U-46619 has been shown to inhibit microsomal prostaglandin E2 synthase-1 (mPGES-1), a key enzyme in the inflammatory pathway responsible for the conversion of PGH2 to prostaglandin E2 (PGE2).[8]

A direct comparison has shown that 5-trans U-46619 is approximately half as potent as its 5-cis isomer, U-46619, at inhibiting mPGES-1.

Compound	Target Enzyme	IC50 (µM)	Reference(s)
5-trans U-46619	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	Not explicitly quantified, but stated to be about half as potent as the 5-cis isomer.
U-46619 (5-cis)	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	~15 (Potency estimated)

Signaling Pathways

The biological effects of 5-trans U-46619 as a TP receptor agonist are mediated through the activation of specific intracellular signaling cascades. It is presumed that it activates the same pathways as U-46619.

Gq/11 - Phospholipase C Pathway

Upon binding to the TP receptor, it is expected that 5-trans U-46619 activates the Gq/11 family of G-proteins. This leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the cytoplasm. The subsequent increase in intracellular calcium is a primary driver of platelet aggregation and smooth muscle contraction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. U 46619 | Prostanoid Receptor Agonists: R&D Systems [rndsystems.com]
• 7. biodatacorp.com [biodatacorp.com]
• 8. caymanchem.com [caymanchem.com]

The Role of 5-trans U-46619 in Platelet Activation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the role of 5-trans U-46619 in platelet activation. U-46619, a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH₂, is a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist widely utilized in research to elucidate the complex mechanisms of platelet function.[1][2] This document details the signaling pathways initiated by U-46619, presents quantitative data on its effects, and offers comprehensive protocols for key experimental assays. The information is intended to serve as a valuable resource for researchers in hematology, thrombosis, and drug development.

Introduction

Platelet activation is a critical process in hemostasis and thrombosis. Thromboxane A₂ (TXA₂) is a key endogenous mediator of platelet activation and aggregation.[1] However, its inherent instability and short half-life make it challenging to use in experimental settings.[1] U-46619 (also known as 9,11-dideoxy-9α,11α-methanoepoxy prostaglandin F2α) is a stable TXA₂ mimetic that potently and selectively activates the thromboxane A₂ receptor (TP receptor), thereby initiating the signaling cascades that lead to platelet shape change, granule secretion, and aggregation.[1] Its stability and consistent activity make U-46619 an indispensable tool for the in vitro study of platelet function and the screening of antiplatelet agents.

Mechanism of Action: Signaling Pathways

U-46619 exerts its effects by binding to the TP receptor, a G-protein coupled receptor (GPCR) on the platelet surface.[3] This binding event triggers a conformational change in the receptor, leading to the activation of several heterotrimeric G-proteins, primarily Gαq and Gα12/13.[3][4]

Gαq-Mediated Pathway

The activation of Gαq is central to U-46619-induced platelet aggregation and secretion.[4][5] The Gαq subunit activates phospholipase Cβ (PLCβ), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[2][3]

• IP₃ binds to its receptor on the dense tubular system (the platelet's equivalent of the endoplasmic reticulum), leading to the release of stored calcium (Ca²⁺) into the cytoplasm.[2][6]

• DAG , along with the elevated intracellular Ca²⁺, activates protein kinase C (PKC).[7]

The increase in cytosolic Ca²⁺ and the activation of PKC are critical for subsequent downstream events, including granule secretion and the conformational activation of integrin αIIbβ3.[6][7]

Gαq-Mediated Signaling Pathway of U-46619.

Gα12/13-Mediated Pathway

Concurrently, the TP receptor activates the Gα12/13 pathway, which is primarily responsible for platelet shape change.[5][8] Gα12/13 activation leads to the stimulation of the small GTPase RhoA.[4][8] RhoA, in turn, activates Rho-associated kinase (ROCK), which phosphorylates and inactivates myosin light chain (MLC) phosphatase. This leads to an increase in MLC phosphorylation, driving the cytoskeletal rearrangements necessary for the transformation from a discoid to a spherical shape with pseudopodia.[8]

Gα12/13-Mediated Signaling Pathway of U-46619.

Role of ADP and Secondary Amplification

While U-46619 is a potent agonist, its ability to induce full, irreversible platelet aggregation is highly dependent on the release of adenosine (B11128) diphosphate (B83284) (ADP) from platelet-dense granules.[9][10] This secreted ADP acts in an autocrine and paracrine manner, binding to P2Y₁ and P2Y₁₂ receptors on the platelet surface.

• P2Y₁ Receptor: Coupled to Gαq, further amplifying the PLC-mediated signaling.[11]

• P2Y₁₂ Receptor: Coupled to Gαi, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[11] Reduced cAMP levels relieve the inhibition on platelet activation, thereby stabilizing the platelet aggregate.

This interplay between TP receptor signaling and ADP receptor signaling is a crucial positive feedback loop that ensures robust platelet plug formation.

Quantitative Data

The potency of U-46619 varies depending on the specific platelet response being measured. The following tables summarize key quantitative data from in vitro studies.

Table 1: Effective Concentrations of U-46619 in Human Platelet Function Assays

Parameter	Species	EC₅₀	Concentration Range
Platelet Aggregation	Human	~0.58 - 1.31 µM	1 nM - 10 µM
Platelet Shape Change	Human	~0.013 - 0.035 µM	1 nM - 10 µM
Serotonin Release	Human	~0.536 µM	Not Specified
Fibrinogen Receptor Binding	Human	~0.53 µM	Not Specified
Myosin Light Chain Phosphorylation	Human	~0.057 µM	Not Specified

Table 2: U-46619 Concentrations Used in Various Experimental Systems

Assay/System	Species	Concentration(s)	Observed Effect
Pial Arterioles (in vivo)	Rat	10⁻⁷ and 10⁻⁶ M	Intravascular platelet aggregation and vasoconstriction.[12]
Washed Platelets	Mouse	0.3, 0.6, 1, 3 µM	Dose-dependent platelet aggregation.[13]
Platelet-Rich Plasma	Human	1.3 µM	Platelet aggregation (augmented by high aspirin (B1665792) concentrations).[10]
Washed Platelets	Human	1 x 10⁻⁷ M	Rapid increase in cytosolic Ca²⁺ and platelet aggregation.[6]

Experimental Protocols

The following are detailed methodologies for key experiments used to study the effects of U-46619 on platelet activation.

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by LTA.[3]

• Materials:

  • Human whole blood from healthy, consenting donors.

  • Anticoagulant: 3.2% sodium citrate (B86180).

  • Phosphate-buffered saline (PBS).

  • U-46619 stock solution (in DMSO or ethanol).

  • Light transmission aggregometer with cuvettes and stir bars.

• Procedure:

  • PRP Preparation: Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[3] Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain the upper platelet-rich plasma (PRP) layer.[3] Carefully transfer the PRP to a clean tube. Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which serves as a blank.[3]

  • U-46619 Preparation: Prepare a stock solution of U-46619 in a suitable solvent like DMSO or ethanol.[3] Create serial dilutions in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[3]

  • Aggregation Measurement:

    • Adjust the platelet count in the PRP if necessary.

    • Pipette 450 µL of PRP into an aggregometer cuvette containing a stir bar.[3]

    • Place the cuvette in the 37°C heating block of the aggregometer to equilibrate for at least 5 minutes.[3]

    • Calibrate the instrument by setting the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[3]

    • Initiate aggregation by adding 50 µL of the U-46619 dilution to the PRP.[3]

    • Record the change in light transmission for a set period (typically 5-10 minutes).[3] Aggregation is quantified as the maximum percentage change in light transmission.

Intracellular Calcium Mobilization Assay

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in platelets using a fluorescent calcium indicator like Fura-2 AM.[14]

• Materials:

  • Prepared platelet suspension (PRP or washed platelets).

  • Fluorescent calcium indicator (e.g., Fura-2 AM).

  • Tyrode's solution or similar buffer.

  • U-46619 dilutions.

  • Fluorometric plate reader or fluorescence microscope with dual-excitation capabilities.

• Procedure:

  • Platelet Preparation and Dye Loading:

    • Prepare PRP as described in the LTA protocol.

    • Add Fura-2 AM to the PRP to a final concentration of 2 µM.[14]

    • Incubate at 30°C for 60 minutes in the dark, gently inverting the tube every 15 minutes.[14]

    • Centrifuge the loaded PRP at 350 x g for 20 minutes and resuspend the platelet pellet in Tyrode's solution to the desired concentration (e.g., ~4 x 10⁸ platelets/mL).[14] Allow the platelets to rest for 15 minutes.[14]

  • Calcium Measurement:

    • Add 40 µL of the Fura-2 loaded platelet suspension to each well of a black-walled, clear-bottom 96-well plate.[14]

    • Incubate the plate for 5 minutes in the reader at 37°C.[14]

    • Measure the baseline fluorescence ratio by exciting at 340 nm and 380 nm and measuring emission at 510 nm.[14]

    • Using an automated injector, add 10 µL of 5x concentrated U-46619 solution to the wells.[14]

    • Immediately begin recording the fluorescence ratio over time (e.g., every second for 3-5 minutes). The change in the 340/380 nm fluorescence ratio is proportional to the change in intracellular calcium concentration.

P-Selectin Expression Analysis by Flow Cytometry

This protocol describes the measurement of platelet α-granule secretion by quantifying the surface expression of P-selectin (CD62P) upon U-46619 stimulation.[15]

• Materials:

  • Human whole blood collected in 3.2% sodium citrate.[15]

  • Tyrode's buffer or similar.

  • U-46619 dilutions.

  • Fluorescently-conjugated antibodies: anti-CD41 (or other pan-platelet marker) and anti-CD62P (P-selectin).

  • Flow cytometer.

• Procedure:

  • Sample Preparation and Stimulation:

    • The assay can be performed with whole blood or PRP. For whole blood, dilute 1:10 in Tyrode's buffer.[15]

    • Aliquot 50 µL of the diluted whole blood or PRP into flow cytometry tubes.[15]

    • Add varying concentrations of U-46619 to the tubes. Include a tube without U-46619 as a negative control.[15]

    • Incubate for 10 minutes at 37°C.[15]

  • Antibody Staining:

    • Add the anti-CD41 and anti-CD62P antibodies at predetermined optimal concentrations.

    • Incubate for 15-20 minutes at room temperature in the dark.

  • Fixation and Acquisition:

    • Stop the reaction and fix the platelets by adding a suitable fixative (e.g., 1% paraformaldehyde).

    • Acquire the samples on a flow cytometer.

  • Data Analysis:

    • Gate on the platelet population based on the CD41 signal.

    • Quantify the percentage of P-selectin positive platelets and the mean fluorescence intensity (MFI) of the P-selectin signal within the platelet gate.

Experimental and Logical Workflows

The investigation of U-46619's role in platelet activation typically follows a logical progression of experiments designed to dissect the signaling pathways and functional outcomes.

Logical workflow for investigating U-46619's effects.

Conclusion

5-trans U-46619 is a critical pharmacological tool for the study of platelet activation. By potently and stably activating the TP receptor, it allows for the detailed investigation of the Gq and G12/13 signaling pathways and their roles in mediating platelet shape change, granule secretion, and aggregation. The interplay between U-46619-induced signaling and the secondary release of ADP highlights the complex, multi-faceted nature of platelet activation. The standardized protocols and quantitative data presented in this guide provide a solid foundation for researchers to design and execute robust experiments aimed at understanding platelet physiology and developing novel antithrombotic therapies.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. Platelet Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. RhoA downstream of Gq and G12/13 Pathways regulates Protease-activated Receptor-mediated dense granule release in platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Role of protein kinase C in U46619-induced platelet shape change, aggregation and secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activation of G12/G13 Results in Shape Change and Rho/Rho-Kinase–mediated Myosin Light Chain Phosphorylation in Mouse Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Concomitant activation of Gi and Gq protein-coupled receptors does not require an increase in cytosolic calcium for platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development of a platelet calcium flux assay using Fura-2, AM on the FlexStation 3 reader [moleculardevices.com]
• 15. benchchem.com [benchchem.com]

The Effects of U-46619 on Vascular Smooth Muscle Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

A Note on 5-trans U-46619

This document provides an in-depth technical guide on the effects of the thromboxane (B8750289) A2 (TXA2) receptor agonist U-46619 on vascular smooth muscle cells (VSMCs). It is important to note that 5-trans U-46619 is a geometric isomer of U-46619 and is often present as a minor impurity (2-5%) in commercial preparations of U-46619.[1] While the vasoconstrictive properties of U-46619 are extensively documented, there is a notable lack of quantitative data in the scientific literature specifically detailing the vasoconstrictive potency and detailed mechanism of action of 5-trans U-46619.[1] One study has indicated that 5-trans U-46619 is about half as potent as U-46619 (the 5-cis version) as an inhibitor of prostaglandin (B15479496) E synthase, suggesting a different pharmacological profile.[1] However, its direct effect on TP receptor activation and subsequent vasoconstriction remains to be thoroughly characterized.[1] Therefore, this guide will focus on the well-characterized effects of U-46619.

Core Mechanism of Action

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1][2] Its activation of the TP receptor in VSMCs leads to robust vasoconstriction, making it a valuable tool in cardiovascular research.[1] The TP receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq/11 and G12/13 alpha subunits to initiate downstream signaling cascades.[3]

Gq/11-Phospholipase C (PLC) Pathway

Activation of the Gq/11 pathway by U-46619 stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 binds to its receptors on the sarcoplasmic reticulum (SR), leading to the release of stored intracellular calcium ([Ca2+]i).[3] The resulting increase in cytosolic Ca2+ is a primary trigger for smooth muscle contraction. DAG, in conjunction with Ca2+, activates Protein Kinase C (PKC), which contributes to the contractile response through various mechanisms, including the phosphorylation of contractile proteins.[4]

G12/13-RhoA/Rho-Kinase (ROCK) Pathway

U-46619 also activates the G12/13 pathway, which stimulates the small GTPase RhoA.[3] Activated RhoA, in turn, activates Rho-kinase (ROCK). ROCK plays a crucial role in Ca2+ sensitization of the contractile apparatus. It does so by phosphorylating and inactivating myosin light chain phosphatase (MLCP), the enzyme responsible for dephosphorylating the myosin light chain (MLC).[1][5] Inhibition of MLCP leads to a net increase in phosphorylated MLC at a given Ca2+ concentration, thereby enhancing and sustaining the contractile force. ROCK can also directly phosphorylate the myosin light chain.

Signaling Pathways

The signaling cascades initiated by U-46619 in vascular smooth muscle cells are complex and involve significant crosstalk. The following diagram illustrates the primary pathways leading to vasoconstriction.

Caption: U-46619 signaling pathway in vascular smooth muscle cells.

Quantitative Data on U-46619 Effects

The potency of U-46619 can vary depending on the vascular bed and species. The following tables summarize key quantitative data from various studies.

Table 1: Vasoconstrictor Potency of U-46619

Vascular Bed	Species	EC50 for Vasoconstriction (M)	Reference
Human Subcutaneous Resistance Arteries	Human	1.6 x 10⁻⁸	[1][6]
Not Specified	Not Specified	3.5 x 10⁻⁸	[1]
Human Penile Resistance Arteries	Human	6.2 ± 2.2 x 10⁻⁹
Human Corpus Cavernosum	Human	8.3 ± 2.8 x 10⁻⁹
Rat Aorta	Rat	~5.0 x 10⁻⁸
Rat Small Mesenteric Arteries	Rat	~1.0 x 10⁻⁸

Table 2: Effects of Inhibitors on U-46619-Induced Responses

Inhibitor	Target	Vascular Tissue	Effect	Reference
GR32191	TP Receptor Antagonist	Mouse Renal Artery	Complete block of vasoconstriction	[4]
Y-27632	Rho-Kinase (ROCK) Inhibitor	Mouse Renal Artery	Partial inhibition of PKC-induced vasoconstriction	[4]
Nifedipine	L-type Calcium Channel Blocker	Mouse Renal Artery	Partial inhibition of vasoconstriction	[4]
U73122	Phospholipase C (PLC) Inhibitor	Mouse Renal Artery	Significant inhibition of vasoconstriction	[4]
Chelerythrine	Protein Kinase C (PKC) Inhibitor	Mouse Renal Artery	Inhibition of vasoconstriction	[4]
SQ 29,548	TP Receptor Antagonist	Piglet Pulmonary Artery	Prevention of U-46619-induced increase in pulmonary arterial pressure
Y-27632	Rho-Kinase (ROCK) Inhibitor	Rabbit Aortic VSMCs	Abolished V14RhoA-induced CPI-17 phosphorylation
GF109203X	PKC Inhibitor	Rabbit Aortic VSMCs	No effect on V14RhoA-induced CPI-17 phosphorylation

Experimental Protocols

Isometric Tension Measurement in Isolated Arterial Rings

This protocol is widely used to assess the contractile response of vascular smooth muscle to U-46619.

Objective: To measure the isometric contraction of isolated arterial rings in response to cumulative concentrations of U-46619.

Materials:

• Isolated artery (e.g., rat thoracic aorta, mouse mesenteric artery)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• Carbogen (B8564812) gas (95% O2 / 5% CO2)

• Isolated tissue organ bath system with force transducers

• Data acquisition system

• Dissection tools (forceps, scissors)

• U-46619 stock solution

Procedure:

• Tissue Preparation: Euthanize the animal according to approved institutional guidelines. Carefully dissect the desired artery and place it in ice-cold Krebs-Henseleit solution. Gently remove adhering connective and adipose tissue. Cut the artery into rings of 2-4 mm in length.

• Mounting the Tissue: Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution. One hook is fixed to a stationary support, and the other is connected to an isometric force transducer.

• Equilibration: Maintain the organ bath at 37°C and continuously bubble with carbogen gas. Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta). During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.

• Viability Check: To assess the viability of the tissue, induce a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM. A robust and sustained contraction indicates healthy tissue. Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.

• Cumulative Concentration-Response Curve: Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM). Allow the contraction to reach a plateau at each concentration before adding the next.

• Data Analysis: Record the contractile force at each concentration. Express the data as a percentage of the maximal contraction induced by KCl. Plot the concentration-response curve and calculate the EC50 value.

Caption: Isometric tension measurement workflow.

Measurement of Intracellular Calcium ([Ca2+]i)

This protocol is used to determine the effect of U-46619 on intracellular calcium levels in VSMCs.

Objective: To measure changes in [Ca2+]i in cultured VSMCs in response to U-46619 stimulation.

Materials:

• Cultured vascular smooth muscle cells

• Fluorescent Ca2+ indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• U-46619 stock solution

• Fluorescence microscopy or plate reader system capable of ratiometric imaging or fluorescence intensity measurement

Procedure:

• Cell Culture: Culture VSMCs on glass coverslips or in multi-well plates suitable for fluorescence imaging.

• Dye Loading: Wash the cells with HBSS. Incubate the cells with the Ca2+ indicator dye (e.g., 2-5 µM Fura-2 AM) and a dispersing agent like Pluronic F-127 (e.g., 0.02%) in HBSS for 30-60 minutes at room temperature or 37°C, protected from light.

• De-esterification: Wash the cells with fresh HBSS to remove excess dye and allow for de-esterification of the AM ester for approximately 30 minutes.

• Measurement: Place the coverslip or plate in the imaging system. Perfuse with HBSS to establish a stable baseline fluorescence.

• Stimulation: Add U-46619 at the desired concentration to the cells and record the change in fluorescence intensity or ratio over time.

• Calibration (Optional but Recommended): At the end of the experiment, perfuse the cells with a solution containing a Ca2+ ionophore (e.g., ionomycin) and high Ca2+ to obtain the maximum fluorescence signal (Rmax), followed by a Ca2+-free solution with a chelator (e.g., EGTA) to obtain the minimum fluorescence signal (Rmin).

• Data Analysis: Calculate the ratio of fluorescence at the two excitation wavelengths (for Fura-2) or the change in fluorescence intensity (for Fluo-4). Use the Grynkiewicz equation to convert the fluorescence ratio to [Ca2+]i if calibration was performed.

Conclusion

U-46619 is a potent and reliable tool for studying thromboxane A2-mediated vasoconstriction in vascular smooth muscle cells. Its well-defined mechanism of action, involving both Ca2+ mobilization and Ca2+ sensitization through the Gq/PLC and G12/13/ROCK pathways, respectively, makes it an invaluable compound for cardiovascular research and drug development. While the specific effects of its isomer, 5-trans U-46619, remain largely uncharacterized, the extensive body of literature on U-46619 provides a solid foundation for understanding the physiological and pathophysiological roles of TP receptor activation in the vasculature. Further research is warranted to elucidate the distinct pharmacological profile of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. reprocell.com [reprocell.com]

In Vivo Effects of 5-trans U-46619 Administration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TXA2) receptor agonist.[1][2][3] Due to the extremely short half-life of its endogenous counterpart, TXA2, U-46619 serves as an invaluable tool for in vivo and in vitro investigations into TXA2-mediated physiological and pathophysiological processes.[2] Its primary effects include the induction of platelet aggregation and the contraction of vascular and non-vascular smooth muscle, making it a critical reagent in research concerning hemostasis, thrombosis, and cardiovascular diseases.[1][2][4] This technical guide provides an in-depth overview of the in vivo effects of 5-trans U-46619 administration, with a focus on quantitative data, detailed experimental protocols, and the underlying signaling pathways. While 5-trans U-46619 is a specific isomer, the majority of commercially available U-46619 is the 5-cis isomer, and the literature predominantly refers to the effects of this more common form.[5] This guide will focus on the well-documented effects of U-46619 as a thromboxane prostanoid (TP) receptor agonist.

Core Physiological Effects

The administration of U-46619 in vivo elicits a range of physiological responses, primarily mediated by the activation of TP receptors. These G-protein coupled receptors are predominantly expressed on platelets and vascular smooth muscle cells.

Vasoconstriction

U-46619 is a potent vasoconstrictor, acting on various vascular beds.[3][6] In vivo studies have demonstrated its ability to increase systemic and pulmonary arterial blood pressure.[7][8] This effect is dose-dependent and has been observed across multiple animal models, including rats, rabbits, and goats.[6][7][8] For instance, intracerebroventricular (i.c.v.) administration of 1-100 nmol/kg U-46619 in conscious spontaneously hypertensive rats (SHR) induced a dose-related increase in blood pressure with no significant effect on heart rate.[7][9] In goats, infusion of U-46619 at doses of 2, 4, or 6 micrograms/kg/5 min led to immediate and sustained increases in both pulmonary and systemic arterial blood pressure.[8]

Platelet Aggregation

U-46619 is a well-established inducer of platelet shape change and aggregation.[1] This pro-aggregatory effect is central to its role in modeling thrombosis and studying hemostasis.[4] The mechanism involves the release of ADP from platelet-dense granules, which further amplifies the aggregation response.[1] Interestingly, high concentrations of aspirin (B1665792) (>1 mM) have been shown to paradoxically augment U-46619-induced platelet aggregation, an effect linked to secreted ADP and subsequent P2Y(12)/Gi signaling.[10]

Pulmonary Hypertension

A significant application of in vivo U-46619 administration is the creation of acute pulmonary hypertension models in animals.[1][11] Continuous infusion of U-46619 can induce a stable and reversible state of pulmonary hypertension, making it a valuable tool for studying the pathophysiology of this condition and for evaluating potential therapeutic interventions.[11][12]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the in vivo and in vitro effects of U-46619 administration.

Table 1: In Vivo Vasoconstrictor Effects of U-46619

Animal Model	Route of Administration	Dose Range	Observed Effect	Citation
Rabbits	Topical (pial arterioles)	10⁻¹¹ to 10⁻⁶ M	Dose-dependent vasoconstriction (max 9.7 ± 1.3%)	[6]
Rats	Topical (pial arterioles)	10⁻¹¹ to 10⁻⁶ M	Dose-dependent vasoconstriction (max 14.0 ± 0.5%)	[6]
Spontaneously Hypertensive Rats (SHR)	Intracerebroventricular (i.c.v.)	1-100 nmol/kg	Dose-related increase in blood pressure	[7][9]
Goats	Infusion	2, 4, 6 µg/kg/5 min	Immediate increases in pulmonary and systemic arterial blood pressure	[8]
Pigs	Infusion	0.2 to 0.8 µg/kg/min	Induction of stable pulmonary hypertension	[11]

Table 2: In Vitro Effects of U-46619 on Platelets and Vascular Tissue

Assay	Species	Parameter	Value	Citation
Platelet Shape Change	Human	EC₅₀	4.8 nM	[1]
Platelet Shape Change	Rat	EC₅₀	6.0 nM	[1]
Platelet Shape Change	Rabbit	EC₅₀	7.3 nM	[1]
Platelet Aggregation	Human	EC₅₀	82 nM	[1]
Platelet Aggregation	Rat	EC₅₀	145 nM	[1]
Platelet Aggregation	Rabbit	EC₅₀	65 nM	[1]
Serotonin Release	Human Platelets	EC₅₀	0.536 µM	[7][9]
Fibrinogen Receptor Binding	Human Platelets	EC₅₀	0.53 µM	[7][9]
Vasoconstriction (Human Subcutaneous Resistance Arteries)	Human	Log EC₅₀	-7.79 ± 0.16 M (16 nM)	[13]

Experimental Protocols

Protocol 1: In Vivo Measurement of Pial Arteriolar Diameter

This protocol is based on the closed cranial window technique used to assess the direct effect of U-46619 on cerebral microcirculation.[6]

Methodology:

• Animal Preparation: Anesthetize the animal (e.g., rabbit or rat) and surgically implant a closed cranial window over the parietal cortex.

• U-46619 Application: Dissolve U-46619 in a suitable vehicle to the desired concentrations (e.g., 10⁻¹¹ to 10⁻⁶ M).

• Topical Administration: Topically apply the different concentrations of the U-46619 solution onto the exposed pial arterioles.

• Diameter Measurement: Use a microscope equipped with a micrometer to measure the diameter of the pial arterioles before and after the application of U-46619.

• Data Analysis: Express the change in arteriolar diameter as a percentage of the baseline diameter to determine the dose-response relationship.

Protocol 2: Induction of Acute Pulmonary Hypertension in a Large Animal Model

This protocol describes the continuous infusion of U-46619 to create a stable and reversible model of acute pulmonary hypertension in pigs.[11]

Methodology:

• Animal Preparation: Anesthetize and instrument a pig for hemodynamic monitoring, including pulmonary and systemic arterial pressure, and cardiac output.

• U-46619 Infusion: Prepare a solution of U-46619 for infusion.

• Dose Titration: Begin a continuous intravenous infusion of U-46619 at an initial low dose (e.g., 0.2 µg/kg/min) and incrementally increase the dosage (e.g., up to 0.8 µg/kg/min) to achieve the target level of pulmonary hypertension.[11]

• Hemodynamic Monitoring: Continuously monitor and record all hemodynamic parameters throughout the infusion period.

• Reversibility Assessment: After achieving a stable period of pulmonary hypertension, discontinue the U-46619 infusion and monitor the return of hemodynamic parameters to baseline values.

Protocol 3: In Vitro Assessment of Vasoconstriction in Isolated Arteries

This protocol outlines the use of a wire myograph system to measure the contractile response of isolated arterial segments to U-46619.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta or human subcutaneous resistance arteries) and mount them on a wire myograph system in a chamber filled with physiological salt solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.[14]

• Equilibration: Allow the arterial segments to equilibrate under a standardized tension.

• Cumulative Concentration-Response Curve: Add cumulatively increasing concentrations of U-46619 to the organ bath.

• Tension Measurement: Record the isometric tension generated by the arterial segments in response to each concentration of U-46619.

• Data Analysis: Plot the contractile response against the logarithm of the U-46619 concentration to determine the EC₅₀ and maximum response.

Signaling Pathways and Visualizations

The in vivo effects of U-46619 are initiated by its binding to the thromboxane A2 (TP) receptor, a G-protein-coupled receptor (GPCR). This binding triggers a cascade of intracellular signaling events.

Primary Signaling Cascade

Activation of the TP receptor primarily involves coupling to Gq and G13 proteins.[5]

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[5][15]

• G12/13 Pathway: Activation of G12/13 leads to the activation of the small GTPase Rho, which subsequently activates Rho-kinase. Rho-kinase plays a crucial role in sensitizing the contractile apparatus to Ca²⁺ and promoting smooth muscle contraction.[15][16]

Caption: U-46619 primary signaling pathway.

Additional Signaling Pathways

Recent studies have also implicated other signaling pathways in the cellular responses to U-46619, including the mitogen-activated protein kinase (MAPK) pathways. Specifically, the activation of p38MAPK and ERK1/2 has been shown to be involved in U-46619-mediated effects.[17]

Caption: U-46619 and MAPK signaling.

Experimental Workflow

The following diagram illustrates a general workflow for in vivo studies investigating the effects of U-46619.

Caption: General in vivo experimental workflow.

Conclusion

5-trans U-46619 is a powerful pharmacological tool for elucidating the complex roles of the thromboxane A2 signaling pathway in health and disease. Its potent and stable nature allows for reproducible in vivo studies of vasoconstriction, platelet aggregation, and the pathobiology of conditions such as pulmonary hypertension. A thorough understanding of its dose-dependent effects, the appropriate experimental protocols, and the intricate signaling cascades it activates is essential for researchers, scientists, and drug development professionals working in the fields of cardiovascular and hematological research. The data and protocols presented in this guide provide a solid foundation for the design and execution of rigorous in vivo investigations utilizing this important research compound.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]
• 6. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. Thromboxane A2 mimetic U-46619 induces systemic and pulmonary hypertension and delayed tachypnea in the goat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of 3 Methods to Induce Acute Pulmonary Hypertension in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. reprocell.com [reprocell.com]
• 14. benchchem.com [benchchem.com]
• 15. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

5-trans U-46619: A Comprehensive Technical Guide for Hemostasis Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of 5-trans U-46619 as a critical research tool in the study of hemostasis. U-46619, a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH₂, serves as a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist, making it an invaluable asset for investigating platelet function, vascular tone, and thrombotic processes.[1][2][3] This document provides a detailed overview of its mechanism of action, key quantitative data, experimental protocols, and relevant signaling pathways to facilitate its effective use in a laboratory setting.

Core Mechanism of Action

U-46619 mimics the physiological effects of thromboxane A₂, a key mediator in hemostasis produced by activated platelets.[1] It selectively binds to and activates the thromboxane A₂ (TP) receptor, a G protein-coupled receptor (GPCR).[2][4][5] This interaction triggers a cascade of intracellular signaling events that are fundamental to platelet activation and smooth muscle contraction.[4]

Upon binding to the TP receptor, U-46619 primarily activates Gq and G12/13 signaling pathways.[6][7] The activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ induces the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[8] The G12/13 pathway activation leads to the stimulation of RhoA and its downstream effector, Rho-kinase, which plays a crucial role in platelet shape change and vasoconstriction.[9] These signaling events culminate in platelet aggregation, granule secretion, and vasoconstriction, all critical components of the hemostatic process.[4][7]

Quantitative Pharmacological Data

The following tables summarize key quantitative parameters for U-46619 across various experimental systems, providing a reference for dose-response studies.

Table 1: In Vitro Platelet Function

Parameter	Value	Species/System	Key Findings	Reference
EC₅₀ (Platelet Aggregation)	1.31 µM	Human Platelets	Induces platelet aggregation.	[10]
EC₅₀ (Platelet Aggregation)	0.58 µM	Rabbit Platelets	Demonstrates species variability.	[11]
EC₅₀ (Platelet Shape Change)	0.035 µM	Human Platelets	High potency for initiating platelet activation.	[10][11]
EC₅₀ (Serotonin Release)	0.536 µM	Human Platelets	Elicits granule secretion.	[10]
EC₅₀ (Fibrinogen Receptor Binding)	0.53 µM	Human Platelets	Promotes integrin αIIbβ3 activation.	[10]

Table 2: Vasoconstriction and Receptor Binding

Parameter	Value	Species/System	Key Findings	Reference
EC₅₀ (Vasoconstriction)	~0.016 µM (16 nM)	Human Resistance Arteries	Potent vasoconstrictor in human vasculature.	[11][12]
EC₅₀ (TP Receptor Agonism)	0.035 µM (35 nM)	Not Specified	Potent agonist at the TP receptor.	[4][5]
Concentration Range (Increased Intracellular Ca²⁺)	0.1 - 1 µM	Rat Cardiomyocytes	Induces calcium mobilization.	[11]

Signaling Pathways

The signaling cascade initiated by U-46619 binding to the TP receptor is complex and central to its pro-hemostatic effects.

U-46619 induced signaling cascade in platelets.

Experimental Protocols

Detailed methodologies for key experiments utilizing U-46619 are provided below.

In Vitro Platelet Aggregation Assay

This assay measures the ability of U-46619 to induce platelet aggregation in vitro, a key function mediated by TP receptors. Aggregation is typically monitored by light transmission aggregometry.[11]

Methodology:

• Blood Collection: Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.[11]

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the blood at 200 x g for 15 minutes at room temperature to separate the PRP.[11]

• Platelet Adjustment: Adjust the platelet count of the PRP to a final concentration of 2.5 x 10⁸ platelets/mL using platelet-poor plasma (obtained by centrifuging the remaining blood at 2000 x g for 10 minutes).[11]

• Assay Procedure:

  • Pipette 450 µL of adjusted PRP into a glass aggregometer cuvette with a magnetic stir bar.[11]

  • Incubate the cuvette at 37°C for 5 minutes in the heating block of a lumi-aggregometer.[11]

  • Add 50 µL of U-46619 solution at the desired final concentration (e.g., creating a concentration-response curve from 10 nM to 10 µM).[11]

  • Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.[11]

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC₅₀ from the resulting concentration-response curve.[11]

Workflow for a Platelet Aggregation Assay.

Vascular Reactivity Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels, providing insights into its role in vascular tone regulation.[11]

Methodology:

• Tissue Preparation:

  • Dissect resistance arteries (e.g., subcutaneous arteries) in cold physiological salt solution.

  • Cut arterial segments of approximately 2 mm in length.

• Mounting:

  • Mount the arterial segments on two tungsten wires (40 µm diameter) in a wire myograph chamber filled with physiological salt solution.

  • Maintain the chamber at 37°C and bubble with a gas mixture of 95% O₂ and 5% CO₂.

• Equilibration and Normalization:

  • Allow the arteries to equilibrate for at least 30 minutes.

  • Normalize the vessels by stretching them to a tension equivalent to a physiological transmural pressure.

• Viability Check:

  • Contract the vessels with a high potassium solution (e.g., 125 mM KCl) to ensure viability.

  • Wash the vessels and allow them to return to baseline tension.[11]

• Concentration-Response Curve:

  • Add U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).[11]

  • Allow the contractile response to stabilize at each concentration before adding the next.[11]

• Data Recording and Analysis:

  • Continuously record the isometric tension.[11]

  • Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC₅₀ and maximum effect (Emax).[11]

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration ([Ca²⁺]i) in response to U-46619, a key event in platelet activation.

Methodology:

• Cell Preparation:

  • Prepare a suspension of washed platelets or use adherent cells expressing the TP receptor.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological salt solution.[11]

  • Incubate the cells with the dye-loading buffer at 37°C for 45-60 minutes to allow the dye to enter the cells.[11]

• Wash:

  • Gently wash the cells two to three times with the salt solution to remove extracellular dye.[11]

• Assay Procedure:

  • Place the plate into a fluorescence plate reader equipped with an automated injection system.[11]

  • Measure the baseline fluorescence for a short period.[11]

  • Inject U-46619 at various concentrations into the wells.[11]

  • Immediately begin recording the change in fluorescence intensity over time. The increase in fluorescence corresponds to a rise in [Ca²⁺]i.[11]

Conclusion

5-trans U-46619 is an indispensable tool for researchers investigating the complex mechanisms of hemostasis and thrombosis. Its stability and potent, selective agonism at the TP receptor allow for reproducible and well-controlled studies of platelet activation, signaling, and vascular biology. The data and protocols provided in this guide serve as a comprehensive resource to aid in the design and execution of experiments utilizing this critical research compound. By understanding its pharmacological properties and the downstream pathways it activates, scientists can continue to unravel the intricacies of hemostasis and develop novel therapeutic strategies for thrombotic disorders.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 5. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 6. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Platelet Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]
• 12. reprocell.com [reprocell.com]

Protocols & Analytical Methods

Application Notes and Protocols for 5-trans U-46619 Platelet Aggregation Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing 5-trans U-46619, a stable thromboxane (B8750289) A₂ (TXA₂) mimetic, to induce and measure platelet aggregation. The primary method described is Light Transmission Aggregometry (LTA), the gold standard for assessing platelet function.[1][2][3][4][5]

U-46619 is a potent agonist of the thromboxane A₂ receptor (TP receptor), which plays a crucial role in hemostasis and thrombosis.[6][7][8][9] Activation of the TP receptor by U-46619 initiates a signaling cascade leading to platelet shape change, aggregation, and secretion.[10][11] This makes U-46619 an invaluable tool for studying platelet function, screening for antiplatelet drugs, and investigating disorders of hemostasis.[11][12]

Quantitative Data Summary

The following table summarizes the effective concentrations of 5-trans U-46619 in various human platelet function assays. These values can serve as a reference for experimental design.

Parameter	Species	EC₅₀	Concentration Range	Reference(s)
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[10][6]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[10]
Serotonin Release	Human	0.536 µM	Not Specified	[10]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[10]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[10]

Experimental Protocols

Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

This protocol details the preparation of PRP and PPP from whole blood, a critical first step for LTA.

Materials:

• Human whole blood

• 3.2% Sodium Citrate (B86180) anticoagulant tubes

• Centrifuge

• Sterile polypropylene (B1209903) tubes

Procedure:

• Blood Collection: Collect whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[10] It is recommended that blood be drawn with minimal venous occlusion.[2][4] Samples should be processed within 4 hours of collection and stored at room temperature.[2]

• PRP Preparation: Centrifuge the citrated whole blood at 150-200 x g for 15-20 minutes at room temperature.[10][13] This "soft spin" will pellet the red and white blood cells, leaving the platelets suspended in the plasma.

• PRP Collection: Carefully aspirate the upper platelet-rich plasma layer and transfer it to a sterile polypropylene tube.[10][6]

• PPP Preparation: Centrifuge the remaining blood at a higher speed, 1500-2000 x g for 15 minutes, to pellet the remaining cellular components, including platelets.[10][6]

• PPP Collection: Collect the supernatant, which is the platelet-poor plasma.[6][14] PPP will be used to set the 100% aggregation baseline in the aggregometer.[7][13]

5-trans U-46619 Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes the use of LTA to measure platelet aggregation induced by 5-trans U-46619.

Materials:

• Platelet-Rich Plasma (PRP)

• Platelet-Poor Plasma (PPP)

• 5-trans U-46619 stock solution (e.g., 1 mM in DMSO or ethanol)

• Phosphate-buffered saline (PBS) or Tyrode's buffer

• Light Transmission Aggregometer with cuvettes and stir bars

• Calibrated micropipettes

Procedure:

• Preparation of U-46619 Working Solutions: Prepare serial dilutions of the U-46619 stock solution in PBS or an appropriate assay buffer to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[10][7]

• Aggregometer Setup: Turn on the aggregometer and allow it to warm up to 37°C.[2]

• Sample Preparation: Pipette 450 µL of PRP into an aggregometer cuvette containing a magnetic stir bar.[10] Place the cuvette in the heating block of the aggregometer and allow it to equilibrate for at least 5 minutes with stirring.[10][6]

• Baseline Calibration: Set the 0% aggregation baseline using the PRP sample and the 100% aggregation baseline using a PPP sample.[10][7][13]

• Induction of Aggregation: Add 50 µL of the U-46619 working solution to the PRP to initiate the aggregation response.[10]

• Data Recording: Record the change in light transmission for a set period, typically 5-10 minutes.[10][6][7][13] As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through.[2][14]

• Data Analysis: Quantify the aggregation as the maximum percentage change in light transmission from the baseline.[10][7] A dose-response curve can be generated by testing a range of U-46619 concentrations to determine the EC₅₀.[7]

Visualizations

Signaling Pathway of U-46619-Induced Platelet Aggregation

Caption: Signaling cascade initiated by U-46619 binding to the TP receptor.

Experimental Workflow for U-46619 Platelet Aggregation Assay

Caption: Step-by-step workflow for the U-46619 platelet aggregation assay.

References

• 1. Comparison of different procedures to prepare platelet-rich plasma for studies of platelet aggregation by light transmission aggregometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 3. journals.viamedica.pl [journals.viamedica.pl]
• 4. de-vhl.nl [de-vhl.nl]
• 5. repub.eur.nl [repub.eur.nl]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 9. U46619 - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. biodatacorp.com [biodatacorp.com]
• 12. academic.oup.com [academic.oup.com]
• 13. benchchem.com [benchchem.com]
• 14. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Optimal Concentration of 5-trans U-46619 for In Vitro Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining and utilizing the optimal concentration of the thromboxane (B8750289) A2 receptor agonist, 5-trans U-46619, in various in vitro experimental settings.

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1] It is widely used in in vitro studies to investigate physiological processes such as platelet aggregation, vasoconstriction, and smooth muscle contraction.[2] The optimal concentration of U-46619 is highly dependent on the specific cell type, tissue, and biological endpoint being measured. Therefore, it is crucial to perform concentration-response curves to determine the effective concentration range for each specific experimental system.

Data Presentation: Quantitative Summary

The following tables summarize the effective concentrations (EC₅₀) and concentration ranges of U-46619 reported in various in vitro assays. These values serve as a guide for designing initial experiments.

Table 1: Effective Concentrations of U-46619 in Platelet Function Assays

Parameter	Species	EC₅₀	Concentration Range	Reference(s)
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[3][4]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[3][4]
Serotonin Release	Human	0.536 µM	Not Specified	[4]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[4]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[4]
Platelet Shape Change	Rat	6.0 nM	Not Specified	[5]
Platelet Aggregation	Rat	145 nM	Not Specified	[5]
Platelet Shape Change	Rabbit	7.3 nM	Not Specified	[5]
Platelet Aggregation	Rabbit	65 nM	Not Specified	[5]

Table 2: Effective Concentrations of U-46619 in Vasoconstriction and Other In Vitro Assays

Parameter	Tissue/Cell Type	EC₅₀	Concentration Range	Reference(s)
Vasoconstriction	Human Subcutaneous Resistance Arteries	16 nM	Not Specified	[6]
Bronchoconstriction (Small Airways)	Rat Lung Slices	6.9 nM	Not Specified	[7]
Bronchoconstriction (Large Airways)	Rat Lung Slices	66 nM	Not Specified	[7]
Intracellular Ca²⁺ Elevation	Human Umbilical Artery	Concentration-dependent	Not Specified	[8]
Intracellular Ca²⁺ Elevation	HEK293 cells expressing TP receptor	56 nM	Not Specified	[2]
Pial Arteriole Vasoconstriction	Rabbit	Dose-dependent	10⁻¹¹ to 10⁻⁶ M	[9]
Pial Arteriole Vasoconstriction	Rat	Dose-dependent	10⁻¹¹ to 10⁻⁶ M	[9]
Contraction	Human Saphenous Vein	Concentration-dependent	10⁻¹⁰ to 3x10⁻⁷ M	[10]
Contraction	Porcine Retinal Arterioles	Decreases with branching	Not Specified	[11]

Signaling Pathways of U-46619

U-46619 exerts its effects by binding to the TP receptor, a G-protein coupled receptor (GPCR). Activation of the TP receptor initiates downstream signaling cascades primarily through Gαq and Gα12/13 proteins. The Gαq pathway stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). The Gα12/13 pathway activates the RhoA/Rho-kinase (ROCK) signaling cascade, which plays a critical role in Ca²⁺ sensitization of the contractile machinery in smooth muscle cells. Additionally, U-46619 has been shown to activate the p38 mitogen-activated protein kinase (p38MAPK) and extracellular signal-regulated kinase 1/2 (ERK1/2) pathways.[1][12]

Signaling pathway of U-46619.

Experimental Workflow

The following diagram outlines a general workflow for determining the optimal concentration of U-46619 in an in vitro study.

References

• 1. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. U46619 | Hart Biologicals [hartbio.co.uk]
• 6. Effects of U46619 on intracellular Ca++ concentration and tension in human umbilical artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. einj.org [einj.org]
• 8. researchgate.net [researchgate.net]
• 9. Principles and Methods of Preparation of Platelet-Rich Plasma: A Review and Author's Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]

Application Notes and Protocols for U-46619-Induced Vasoconstriction in Isolated Arteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and a potent thromboxane (B8750289) A₂ (TP) receptor agonist.[1] Unlike the endogenously produced thromboxane A₂, which is highly unstable, U-46619's stability makes it an invaluable tool for in vitro and ex vivo studies of TP receptor-mediated physiological and pathophysiological processes.[1] One of its most well-characterized effects is potent vasoconstriction of isolated arteries, making it a standard pharmacological tool for studying vascular smooth muscle function and signaling pathways.[2][3][4] These application notes provide detailed protocols and data for utilizing U-46619 to induce and study vasoconstriction in isolated arterial preparations.

Mechanism of Action: U-46619 Signaling Pathway

U-46619 elicits vasoconstriction primarily through the activation of G-protein coupled TP receptors on vascular smooth muscle cells.[2][3] This activation initiates a cascade of intracellular events leading to an increase in intracellular calcium concentration ([Ca²⁺]i) and sensitization of the contractile machinery to Ca²⁺. The primary signaling pathways involved are the Gq/11 and G₁₂/₁₃ pathways.

The Gq/11 pathway activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[3] IP₃ binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytosol.[2][3] DAG, along with the increased cytosolic Ca²⁺, activates protein kinase C (PKC), which contributes to the contractile response.[2][4]

Simultaneously, activation of the G₁₂/₁₃ pathway stimulates the RhoA/Rho-kinase (ROCK) pathway.[5] Rho-kinase phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to a net increase in the phosphorylation of myosin light chain (MLC).[5] This "calcium sensitization" results in a more forceful and sustained contraction at a given intracellular Ca²⁺ concentration. The influx of extracellular calcium through L-type calcium channels and store-operated calcium channels also contributes to the overall vasoconstrictor response.[2][4]

Caption: Signaling pathway of U-46619-induced vasoconstriction.

Data Presentation

The following table summarizes quantitative data for U-46619-induced vasoconstriction in various isolated arteries. This data can be used as a reference for experimental design and data interpretation.

Artery Type	Species	Parameter	Value	Notes
Human Subcutaneous Resistance Artery	Human	Log EC₅₀ (M)	-7.79 ± 0.16	Corresponds to an EC₅₀ of approximately 16 nM.[5]
Human Subcutaneous Resistance Artery	Human	Eₘₐₓ (%)	127.5 ± 15.49	Expressed as a percentage of the response to 60 mM KCl.[5]
Human Platelets	Human	EC₅₀ (µM)	0.035	For platelet shape change.[6][7]
Rabbit Platelets	Rabbit	EC₅₀ (µM)	0.58	For platelet aggregation.[8]
Rabbit Pial Arterioles	Rabbit	Max. Vasoconstriction (%)	9.7 ± 1.3	[9]
Rat Pial Arterioles	Rat	Max. Vasoconstriction (%)	14.0 ± 0.5	[9]
Mouse Coronary Artery	Mouse	-	-	Contraction is concentration-dependent and abolished by the TP receptor antagonist GR32191.[2][3]
Mouse Intrarenal Artery	Mouse	-	-	Contraction is completely blocked by the TP receptor antagonist GR32191.[4]

Effects of Inhibitors on U-46619-Induced Vasoconstriction

Inhibitor	Target	Effect on U-46619 Response	Artery Type
GR32191	TP Receptor Antagonist	Complete block	Mouse Coronary & Intrarenal Artery
U73122	PLC Inhibitor	Significant inhibition	Mouse Coronary & Intrarenal Artery
Y-27632	Rho-kinase Inhibitor	Partial to significant inhibition	Mouse Coronary & Intrarenal Artery, Rat Caudal Artery
Nifedipine	L-type Ca²⁺ Channel Blocker	Partial inhibition	Mouse Coronary & Intrarenal Artery
Chelerythrine	Pan-PKC Inhibitor	Obvious inhibition	Mouse Coronary & Intrarenal Artery

Experimental Protocols

Protocol 1: Preparation of Isolated Arterial Rings

This protocol describes the dissection and preparation of arterial rings for use in a wire myograph system.

Materials:

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution, chilled to 4°C and continuously gassed with 95% O₂ / 5% CO₂.

• Dissection microscope

• Fine dissection scissors and forceps

• Petri dish coated with silicone elastomer (e.g., Sylgard)

Procedure:

• Euthanize the experimental animal according to approved institutional guidelines.

• Rapidly excise the desired artery (e.g., aorta, mesenteric artery, coronary artery) and place it in the chilled, gassed PSS.

• Under the dissection microscope, carefully remove adherent connective and adipose tissue from the artery.

• Cut the cleaned artery into rings of 2-3 mm in length.

• Keep the arterial rings in chilled, gassed PSS until mounting.

Protocol 2: Wire Myography for U-46619-Induced Vasoconstriction

This protocol outlines the procedure for measuring isometric tension in isolated arterial rings in response to U-46619 using a wire myograph.[10][11][12][13][14]

Materials:

• Wire myograph system

• Prepared arterial rings

• PSS (warmed to 37°C and gassed with 95% O₂ / 5% CO₂)

• High potassium solution (KPSS, e.g., 60 mM KCl in PSS)

• U-46619 stock solution

• Data acquisition system

Procedure:

• Mounting: Carefully mount the arterial ring on the two wires of the myograph chamber.

• Equilibration: Fill the chamber with warmed, gassed PSS and allow the artery to equilibrate for at least 60 minutes under a normalized resting tension. The specific tension will depend on the artery type and should be determined from a length-tension curve.

• Viability Test: Replace the PSS with KPSS to induce a strong contraction. This confirms the viability of the vascular smooth muscle. A robust contraction should be observed.

• Washout: Wash the arterial ring with fresh PSS several times and allow the tension to return to the baseline resting level.

• Endothelial Integrity (Optional): Pre-contract the artery with a submaximal concentration of a vasoconstrictor (e.g., phenylephrine (B352888) or U-46619). Once a stable plateau is reached, add acetylcholine (B1216132) (ACh) to assess endothelium-dependent relaxation. A relaxation of >80% indicates intact endothelium.

• Cumulative Concentration-Response Curve:

  • After a final washout and return to baseline, add U-46619 to the bath in a cumulative manner, increasing the concentration in half-log increments (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Record the isometric tension continuously.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KPSS.

  • Plot the concentration of U-46619 against the response to generate a concentration-response curve.

  • Calculate the EC₅₀ (the concentration of U-46619 that produces 50% of the maximal response) and the Eₘₐₓ (the maximal contractile response).

Caption: Experimental workflow for U-46619-induced vasoconstriction.

References

• 1. dmt.dk [dmt.dk]
• 2. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. apexbt.com [apexbt.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. reprocell.com [reprocell.com]
• 12. dmt.dk [dmt.dk]
• 13. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Wire Myography [umassmed.edu]

Application Notes and Protocols for 5-trans U-46619 in Animal Models of Thrombosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable, synthetic analog of the potent, but highly unstable, endogenous prostanoid, thromboxane (B8750289) A2 (TXA2).[1] It acts as a selective and potent agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor.[2][3] Activation of the TP receptor by U-46619 mimics the physiological and pathological effects of TXA2, primarily inducing platelet activation, aggregation, and vasoconstriction.[1][3] These properties make U-46619 an invaluable tool in experimental models of thrombosis and hemostasis, allowing for the investigation of thrombotic mechanisms and the evaluation of novel anti-thrombotic therapies.[1]

This document provides detailed application notes and protocols for the use of 5-trans U-46619 in various animal models of thrombosis. It includes summaries of quantitative data, detailed experimental methodologies, and diagrams of relevant signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize key quantitative data for the effects of 5-trans U-46619 from in vitro and in vivo studies.

Table 1: In Vitro Efficacy of U-46619 on Platelet Function

Parameter	Species	EC50	Concentration Range	Reference
Platelet Aggregation	Human	1.31 µM	1 nM - 10 µM	[4]
Platelet Shape Change	Human	0.035 µM	1 nM - 10 µM	[4]
Serotonin Release	Human	0.536 µM	Not Specified	[4]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[4]

Table 2: In Vivo Administration and Effects of U-46619 in Animal Models

Animal Model	Administration Route	Dosage	Observed Effect	Reference
Mouse	Intravenous	Dose-dependent	Mortality	[5]
Rat	Topical	10⁻⁷ to 10⁻⁶ M	Intravascular platelet aggregation and transient occlusion of arterioles	[6]
Rabbit	Topical	10⁻¹¹ to 10⁻⁶ M	Dose-dependent arteriole vasoconstriction (max 9.7 ± 1.3%)	[6]
Pig	Intravenous	1.25 mg/kg	Induction of pulmonary hypertension
Spontaneously Hypertensive Rats	Intracerebroventricular	1–100 nmol/kg	Dose-related increase in blood pressure	[4]

Signaling Pathway of U-46619-Induced Platelet Activation

U-46619 binding to the TP receptor on platelets initiates a cascade of intracellular events leading to platelet activation and aggregation. The primary signaling pathway involves the activation of Gq and G13 proteins.[7] Gq activation stimulates Phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 mediates the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).[9] Concurrently, G13 activation stimulates the Rho/Rho-kinase pathway.[7] This signaling culminates in platelet shape change, degranulation (releasing secondary agonists like ADP), and activation of integrin αIIbβ3, leading to platelet aggregation.[5][10]

Caption: U-46619 signaling cascade in platelets.

Experimental Protocols

In Vitro Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry (LTA) to measure U-46619-induced platelet aggregation in platelet-rich plasma (PRP).

Materials:

• Freshly drawn whole blood from the animal model of choice (e.g., human, rabbit, rat)

• Anticoagulant (e.g., 3.2% sodium citrate)

• 5-trans U-46619

• Solvent for U-46619 (e.g., DMSO or ethanol)

• Phosphate-buffered saline (PBS)

• Light Transmission Aggregometer

• Centrifuge

• Pipettes and tips

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect whole blood into tubes containing sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to separate PRP.

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Preparation of U-46619 Stock Solution:

  • Dissolve U-46619 in a suitable solvent (e.g., DMSO) to a stock concentration of 1 mM. Store at -20°C.

  • On the day of the experiment, prepare serial dilutions of the stock solution in PBS to achieve the desired final concentrations.

• Platelet Aggregation Measurement:

  • Adjust the PRP concentration with PPP if necessary.

  • Place a cuvette with PPP in the aggregometer to set the 100% aggregation baseline.

  • Place a cuvette with PRP in the aggregometer to set the 0% aggregation baseline.

  • Add a specific volume of PRP to a new cuvette with a stir bar and allow it to equilibrate to 37°C for 5 minutes.

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for at least 5 minutes.

  • The percentage of aggregation is calculated from the change in light transmission.

In Vivo Ferric Chloride (FeCl₃)-Induced Carotid Artery Thrombosis Model (Mouse)

This model is widely used to study arterial thrombosis. U-46619 can be administered prior to or during the procedure to potentiate thrombus formation.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Surgical instruments (scissors, forceps)

• Doppler flow probe

• Ferric chloride (FeCl₃) solution (e.g., 5-10% in distilled water)

• Filter paper (1x2 mm strips)

• 5-trans U-46619

• Saline solution

Procedure:

• Animal Preparation:

  • Anesthetize the mouse and place it on a surgical board in a supine position.

  • Make a midline incision in the neck to expose the left common carotid artery.

  • Carefully dissect the artery from the surrounding tissue.

• U-46619 Administration (Optional):

  • Administer U-46619 via a suitable route (e.g., intravenous injection into the tail vein) at a predetermined dose and time before FeCl₃ application.

• Thrombus Induction:

  • Place a Doppler flow probe under the carotid artery to monitor blood flow.

  • Saturate a strip of filter paper with FeCl₃ solution and apply it to the adventitial surface of the carotid artery for 3 minutes.

  • After 3 minutes, remove the filter paper and flush the area with saline.

• Measurement of Thrombosis:

  • Continuously monitor the blood flow using the Doppler probe until complete occlusion occurs (cessation of blood flow) or for a predefined period (e.g., 30 minutes).

  • The primary endpoint is the time to occlusion.

  • At the end of the experiment, the thrombosed arterial segment can be excised for further analysis (e.g., thrombus weight, histology).

Caption: Workflow for FeCl₃-induced thrombosis model.

In Vivo U-46619-Induced Pulmonary Thrombosis Model (Pig)

This model is suitable for studying the acute effects of U-46619 on pulmonary hemodynamics and thrombus formation in a larger animal.

Materials:

• Domestic pigs (e.g., 30-40 kg)

• Anesthetic and ventilation equipment

• Catheters for monitoring arterial and pulmonary artery pressure

• 5-trans U-46619

• Saline solution for injection

Procedure:

• Animal Preparation:

  • Anesthetize and intubate the pig. Provide mechanical ventilation.

  • Surgically place catheters in the femoral artery (for systemic blood pressure), and the pulmonary artery (via the jugular vein) for pressure monitoring.

  • Allow the animal to stabilize.

• U-46619 Administration:

  • Administer a bolus intravenous injection of U-46619 (e.g., 1.25 mg/kg) to induce acute pulmonary hypertension and thrombosis.

  • Alternatively, a continuous infusion can be used to maintain a sustained effect.

• Hemodynamic Monitoring:

  • Continuously record systemic and pulmonary arterial pressures, heart rate, and other relevant hemodynamic parameters.

• Assessment of Thrombosis:

  • At the end of the experiment, euthanize the animal.

  • Perform a necropsy to visually inspect the pulmonary vasculature for thrombi.

  • Collect lung tissue for histological analysis to confirm the presence and characteristics of thrombi.

Conclusion

5-trans U-46619 is a critical pharmacological tool for the study of thrombosis in various animal models. Its stability and potent agonistic activity at the TP receptor allow for reproducible induction of platelet aggregation and vasoconstriction, facilitating the investigation of thrombotic pathways and the preclinical evaluation of anti-thrombotic agents. The protocols and data presented here provide a foundation for researchers to design and execute robust experiments in the field of thrombosis research. Appropriate institutional guidelines for animal care and use must be followed for all in vivo experiments.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. apexbt.com [apexbt.com]
• 5. Two waves of platelet secretion induced by thromboxane A2 receptor and a critical role for phosphoinositide 3-kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 8. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Light Transmission Aggregometry with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

Light Transmission Aggregometry (LTA) is the gold-standard method for assessing platelet function.[1][2][3] This technique measures the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.[4][5] 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TXA2) receptor agonist.[6] It reliably induces platelet aggregation, making it a valuable tool for studying TXA2-mediated platelet activation pathways and for the evaluation of antiplatelet agents targeting this pathway.[6][7]

These application notes provide a detailed protocol for performing LTA using 5-trans U-46619, along with data presentation guidelines and a summary of its signaling pathway.

Data Presentation

Quantitative data from LTA experiments should be meticulously recorded and presented to ensure reproducibility and accurate interpretation. The following tables provide examples of how to structure such data.

Table 1: Key Experimental Parameters

Parameter	Value	Reference
Anticoagulant	3.2% Sodium Citrate (B86180)	[2][8]
Blood to Anticoagulant Ratio	9:1	[2][8]
PRP Centrifugation	150-250 x g for 10-20 minutes	[1][3][8]
PPP Centrifugation	1500-2000 x g for 15 minutes	[8][9]
Assay Temperature	37°C	[2][10]
Stir Bar Speed	1000-1200 rpm	[11]
U-46619 Stock Solution Solvent	DMSO or Ethanol	[10]
U-46619 Working Concentration Range	1 nM to 10 µM	[8]

Table 2: Representative Quantitative Results for U-46619

Parameter	Value	Notes
EC50	35 nM	Potent thromboxane A2 agonist activity.[12]
EC50 (Control)	275 +/- 51 nM	For U-46619-stimulated calcium release.[13]
EC50 (Desensitized)	475 +/- 71 nM	For U-46619-stimulated calcium release after desensitization.[13]
Kd (Kinetic Studies)	11 +/- 4 nM	For [3H]U46619 binding to washed human platelets.[14]
Kd (Equilibrium Binding)	20 +/- 7 nM	For [3H]U46619 binding to washed human platelets.[14]
Bmax	550 +/- 141 sites/platelet	For [3H]U46619 binding to washed human platelets.[14]

Signaling Pathway of 5-trans U-46619 in Platelets

5-trans U-46619 mimics the action of thromboxane A2 by binding to the thromboxane A2 receptor (TBXA2R), a G-protein coupled receptor.[6][12] This binding primarily activates Gq proteins, which in turn stimulates phospholipase C (PLC).[15] PLC activation leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from the dense tubular system, increasing intracellular calcium levels.[16] DAG, along with calcium, activates protein kinase C (PKC). These signaling events culminate in platelet shape change, granule secretion, and ultimately, platelet aggregation.[17][18]

Caption: Signaling pathway of 5-trans U-46619 in platelets.

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

This protocol details the preparation of PRP and PPP from whole blood, a critical first step for LTA.

• Blood Collection: Collect whole blood from healthy, consenting donors who have abstained from medications known to affect platelet function for at least 10 days. Use a 19- or 21-gauge needle to ensure smooth blood flow and minimize platelet activation. Collect blood into tubes containing 3.2% sodium citrate anticoagulant at a 9:1 blood-to-anticoagulant ratio.[2][8]

• PRP Preparation: Centrifuge the citrated whole blood at 150-250 x g for 10-20 minutes at room temperature with the brake off.[1][3][8] This will separate the blood into three layers: red blood cells at the bottom, a "buffy coat" of white blood cells in the middle, and the yellowish PRP on top.

• PRP Collection: Carefully aspirate the upper PRP layer using a plastic pipette, taking care not to disturb the buffy coat, and transfer it to a clean, capped plastic tube. Store the PRP at room temperature.[2]

• PPP Preparation: Centrifuge the remaining blood at a higher speed, 1500-2000 x g, for 15 minutes at room temperature.[8][9] This will pellet the remaining platelets.

• PPP Collection: Carefully collect the supernatant, which is the platelet-poor plasma (PPP), and transfer it to a separate clean plastic tube.

Protocol 2: Light Transmission Aggregometry with 5-trans U-46619

This protocol outlines the procedure for inducing and measuring platelet aggregation using 5-trans U-46619 in an LTA instrument.

• Preparation of 5-trans U-46619:

  • Prepare a stock solution of 5-trans U-46619 in a suitable solvent such as DMSO or ethanol.[10]

  • Perform serial dilutions of the stock solution in an appropriate buffer (e.g., saline or Tyrode's buffer) to achieve the desired working concentrations.[8][10]

• LTA Instrument Setup:

  • Turn on the LTA instrument and allow it to warm up to 37°C.

  • Place a cuvette containing PPP into the designated channel to set the 100% aggregation (or maximum light transmission) baseline.[10]

  • Place a cuvette containing PRP into the sample channel to set the 0% aggregation (or baseline light transmission) baseline.[10]

• Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a small magnetic stir bar.[8]

  • Place the cuvette into the sample well of the aggregometer and allow it to equilibrate at 37°C with stirring for at least 5 minutes.[8][9]

  • Initiate the recording of light transmission.

  • Add 50 µL of the 5-trans U-46619 working solution to the PRP to initiate aggregation.[8] A vehicle control (buffer with the same concentration of solvent) should be run in parallel.[10]

  • Record the change in light transmission for 5-10 minutes, or until a stable maximal aggregation is achieved.[8][10]

  • The aggregation is quantified as the maximum percentage change in light transmission from the baseline.

Experimental Workflow

The following diagram illustrates the general workflow for conducting LTA with 5-trans U-46619.

Caption: Experimental workflow for LTA with 5-trans U-46619.

References

• 1. Comparison of different procedures to prepare platelet-rich plasma for studies of platelet aggregation by light transmission aggregometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. U46619 - Wikipedia [en.wikipedia.org]
• 7. biodatacorp.com [biodatacorp.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 13. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Different effects of two thromboxane A2/prostaglandin H2 receptor ligands, U46619 and S-145, on rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The response to thromboxane A2 analogues in human platelets. Discrimination of two binding sites linked to distinct effector systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619 in Aqueous Buffers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of 5-trans U-46619 in aqueous buffers, along with protocols for its preparation and use in research settings.

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a stereoisomer of the well-characterized thromboxane (B8750289) A2 (TXA2) mimetic, U-46619.[1] It functions as a potent agonist of the thromboxane A2 receptor (TP receptor), a G-protein coupled receptor (GPCR), making it a valuable tool for studying the physiological and pathophysiological roles of the thromboxane system.[1][2] However, its limited solubility and stability in aqueous solutions require careful handling to ensure reproducible experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of 5-trans U-46619 is presented below.

Property	Value	Reference
CAS Number	330796-58-2	[1][3][4][5]
Molecular Formula	C₂₁H₃₄O₄	[1][3][4]
Molecular Weight	350.5 g/mol	[1][3][4][5]
Appearance	Typically supplied as a solution in methyl acetate	[3][6]
Purity	≥98%	[6]

Solubility Data

5-trans U-46619 is readily soluble in organic solvents but exhibits limited solubility in aqueous buffers.[7] To achieve the desired concentration in aqueous media, it is recommended to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer of choice.[7]

Solvent	Approximate Solubility	Reference
Dimethylformamide (DMF)	50 mg/mL	[1][3][4]
Dimethyl sulfoxide (B87167) (DMSO)	50 mg/mL	[1][3][4]
Ethanol	50 mg/mL	[1][3][4]
Phosphate-Buffered Saline (PBS), pH 7.2	~1 mg/mL	[3][4][6][7][8]

Stability Profile

Stability in Organic Solvents

Stock solutions of 5-trans U-46619 prepared in anhydrous organic solvents such as ethanol, DMSO, or DMF are stable for extended periods when stored properly.

Storage Condition	Stability	Reference
-20°C	≥ 2 years	[3][6]
-80°C	Up to 6 months (in aliquots)	[7][9]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot stock solutions into single-use volumes.[9]

Stability in Aqueous Buffers

Aqueous solutions of 5-trans U-46619 are unstable and should be prepared fresh for each experiment. [7][8][9] It is strongly advised not to store aqueous solutions for more than one day.[6][8] The inherent instability of thromboxane analogs in aqueous media is a critical factor to consider for in vitro and in vivo assays.[8]

Experimental Protocols

Preparation of an Organic Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of 5-trans U-46619 in DMSO.

Materials:

• 5-trans U-46619 (typically supplied in methyl acetate)

• Anhydrous DMSO

• Gentle stream of nitrogen gas

• Microcentrifuge tubes

Procedure:

• If 5-trans U-46619 is supplied in methyl acetate, carefully evaporate the solvent under a gentle stream of nitrogen gas.

• Add the appropriate volume of anhydrous DMSO to the dried compound to achieve a final concentration of 10 mM (e.g., for 1 mg of 5-trans U-46619 with a molecular weight of 350.5 g/mol , add 285.3 µL of DMSO).

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into single-use microcentrifuge tubes.

• Store the aliquots at -80°C for up to six months.

Preparation of an Aqueous Working Solution (e.g., 1 µM in PBS)

This protocol provides a general method for preparing a working solution of 5-trans U-46619 in an aqueous buffer.

Materials:

• 10 mM 5-trans U-46619 stock solution in DMSO

• Phosphate-Buffered Saline (PBS), pH 7.2

• Polypropylene tubes

Procedure:

• On the day of the experiment, thaw a single-use aliquot of the 10 mM 5-trans U-46619 stock solution.

• Perform serial dilutions of the stock solution in the aqueous buffer (e.g., PBS) to achieve the desired final concentration. To minimize precipitation, it is advisable to add the stock solution to the buffer while vortexing.

• For a 1 µM final concentration, you can perform a 1:100 dilution followed by a 1:100 dilution, or a direct 1:10,000 dilution. Ensure thorough mixing at each step.

• Use the freshly prepared aqueous working solution immediately. Do not store any unused aqueous solution.[9]

Visualizations

Experimental Workflow

Caption: Workflow for the preparation of 5-trans U-46619 solutions.

Signaling Pathway

Caption: Simplified signaling pathway of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 5. scbt.com [scbt.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

inconsistent platelet aggregation results with 5-trans U-46619

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing inconsistent results with the thromboxane (B8750289) A2 analog, 5-trans U-46619, in platelet aggregation experiments.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and how does it induce platelet aggregation?

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It acts as a potent thromboxane A2 (TP) receptor agonist, mimicking the effects of the highly unstable endogenous thromboxane A2 (TXA2).[2][3] Upon binding to TP receptors on the platelet surface, U-46619 initiates a signaling cascade primarily through Gq and G12/13 proteins.[4][5] This leads to the activation of phospholipase C (PLC), subsequent mobilization of intracellular calcium, and ultimately, platelet shape change, granule secretion, and aggregation.[6][7][8]

Q2: What are the expected aggregation patterns with U-46619?

U-46619 typically induces a monophasic or biphasic aggregation curve in light transmission aggregometry (LTA). At lower concentrations, it may cause a primary, reversible aggregation, while at higher concentrations, a more robust and irreversible aggregation is observed.[9] In some systems, U-46619 can induce two distinct waves of secretion and aggregation.[10]

Q3: How should U-46619 be prepared and stored?

Proper handling and storage of U-46619 are critical for consistent results.

• Stock Solutions: Prepare high-concentration stock solutions (e.g., 10 mg/mL) in an organic solvent such as methyl acetate, ethanol, or DMSO.[11] Aliquot and store at -20°C or -80°C for long-term stability.

• Working Solutions: Aqueous working solutions of U-46619 are significantly less stable and should be prepared fresh for each experiment.[11] It is not recommended to store aqueous solutions for more than one day.[11] When diluting into aqueous buffers, ensure the final concentration of the organic solvent is minimal to avoid physiological effects on the platelets.

Troubleshooting Guide

This section addresses common issues encountered during platelet aggregation experiments with U-46619.

Issue 1: No or Weak Platelet Aggregation Response

Possible Cause	Troubleshooting Step
Degraded U-46619	Always prepare fresh aqueous working solutions of U-46619 from a properly stored stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Suboptimal U-46619 Concentration	Perform a dose-response curve to determine the optimal concentration for your specific experimental conditions (e.g., platelet donor, species).
Donor Hyposensitivity	A significant portion of the healthy population (~10-20%) may exhibit hyposensitivity to U-46619.[6] If consistently observing a weak response, screen different platelet donors.
Incorrect Platelet Count	Ensure the platelet count in your platelet-rich plasma (PRP) is within the recommended range (typically 200-300 x 10^9/L).[12] Adjust with platelet-poor plasma (PPP) if necessary.
Impaired Calcium Signaling	U-46619-induced aggregation is highly dependent on intracellular calcium mobilization.[13] Ensure your experimental buffer contains appropriate calcium concentrations. Chelation of intracellular calcium will inhibit aggregation.[12]
Instrument Malfunction	Verify that the aggregometer is functioning correctly. Check the light source, detector, and stirring mechanism. Calibrate the instrument with PRP (0% aggregation) and PPP (100% aggregation) before each experiment.[14]

Issue 2: High Variability Between Experiments or Donors

Possible Cause	Troubleshooting Step
Pre-analytical Variables	Standardize blood collection and processing procedures. Use a consistent needle gauge, avoid excessive tourniquet time, and process blood samples within a consistent timeframe (ideally within 2 hours).[15][16]
Donor-to-Donor Variability	Acknowledge the inherent biological variability between donors.[17] If possible, use platelets from the same donor for comparative experiments. Screen donors for medications (e.g., aspirin (B1665792), NSAIDs) and diet that may affect platelet function.[18]
Inconsistent Platelet Preparation	Standardize the centrifugation speed and time for PRP preparation. Different preparation methods can alter the metabolic profile and reactivity of platelets.[19] Allow PRP to rest for a consistent period (e.g., 30 minutes) at room temperature before use.[14]
Assay Temperature Fluctuations	Ensure the aggregometer cuvettes and samples are maintained at a constant 37°C throughout the experiment.[20]

Issue 3: Unexpected Aggregation Curves (e.g., unusual shape, spontaneous aggregation)

Possible Cause	Troubleshooting Step
Spontaneous Aggregation	This can result from improper blood collection (e.g., tissue factor contamination) or sample handling (e.g., excessive agitation, cold temperatures).[14][21] Discard the first few milliliters of drawn blood and handle samples gently at room temperature.[14]
Noisy or Drifting Baseline	This may indicate dirty optics in the aggregometer or issues with the sample itself, such as lipemic or hemolyzed plasma.[22] Clean the instrument and visually inspect the plasma quality.
Paradoxical Effects of Other Reagents	High concentrations of aspirin (>1 mM) have been reported to paradoxically enhance U-46619-induced aggregation in some individuals.[3] Be aware of all substances present in the assay.

Data Presentation

Table 1: Typical EC50 Values for U-46619 Induced Platelet Aggregation

Species	EC50 (µM)	Reference(s)
Human	0.54 - 1.31	[18]
Rabbit	~0.58	[4]
Rat	~0.145	[15]

Note: EC50 values can vary depending on the specific experimental conditions.

Table 2: Interpreting Light Transmission Aggregometry (LTA) Curve Parameters

Parameter	Ideal Result	Potential Issue if Deviating
Lag Phase	Short and consistent	A prolonged lag phase may indicate delayed platelet response.
Slope	Steep, indicating a rapid rate of aggregation	A shallow slope suggests a slower or weaker aggregation response.
Maximal Aggregation (%)	High and reproducible	Low maximal aggregation indicates a reduced overall response.
Disaggregation	Minimal for irreversible aggregation	Significant disaggregation suggests a reversible or unstable platelet response.

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

• Blood Collection: Draw whole blood from healthy, consenting donors who have abstained from antiplatelet medications for at least 10-14 days. Use a 19- or 21-gauge needle and collect blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio). Discard the first 2-3 mL of blood to prevent contamination with tissue factor.[14]

• PRP Preparation: Centrifuge the citrated whole blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature.[12] Carefully aspirate the upper platelet-rich plasma layer without disturbing the buffy coat or red blood cells.

• PPP Preparation: Centrifuge the remaining blood at a higher speed (e.g., 2000-2500 x g) for 15 minutes to pellet the remaining cells.[14] The resulting supernatant is the platelet-poor plasma.

• Platelet Count Adjustment: Determine the platelet count in the PRP using a hematology analyzer. Adjust the platelet count to the desired concentration (e.g., 2.5 x 10⁸ platelets/mL) using autologous PPP.[14]

• Resting Period: Allow the adjusted PRP to rest at room temperature for at least 30 minutes before performing aggregation studies.[14]

Protocol 2: U-46619-Induced Platelet Aggregation using Light Transmission Aggregometry (LTA)

• Instrument Warm-up: Turn on the aggregometer and allow it to warm up to 37°C.

• Calibration:

  • Pipette a sufficient volume of PPP into a cuvette with a stir bar to set the 100% light transmission baseline.

  • Pipette the same volume of adjusted PRP into another cuvette with a stir bar to set the 0% light transmission baseline.[14]

• Sample Equilibration: Place the cuvette containing the adjusted PRP and a stir bar into the heating block of the aggregometer and allow it to equilibrate at 37°C with stirring for at least 2-5 minutes.

• Initiation of Aggregation: Add a small volume of the freshly prepared U-46619 working solution to the PRP to achieve the desired final concentration. The volume of the agonist should be minimal (typically 1/10th of the PRP volume) to avoid significant dilution.

• Data Recording: Record the change in light transmission for a set period (e.g., 5-10 minutes) to generate the aggregation curve.

• Data Analysis: Determine the maximal aggregation percentage, the slope of the aggregation curve, and the lag time from the recorded data. For dose-response experiments, calculate the EC50 value.[14]

Visualizations

Caption: U-46619 signaling pathway in platelets.

Caption: Troubleshooting workflow for inconsistent results.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. biodatacorp.com [biodatacorp.com]
• 3. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. G-Protein–Coupled Receptors Signaling Pathways in New Antiplatelet Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Platelet - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Effects of any epoxymethano stable analogue of prostaglandin endoperoxides (U-46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Platelet aggregation and quality control of platelet concentrates produced in the Amazon Blood Bank - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Platelet Aggregation | HE [hematology.mlsascp.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. The effect of pre-analytical variables on light transmittance aggregometry in citrated platelet-rich plasma from healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effect of preanalytical time-delay on platelet function as measured by multiplate, PFA-100 and VerifyNow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determinants of donor platelet variability when testing for heparin-induced thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Mechanism of the prostanoid TP receptor agonist U46619 for inducing emesis in the ferret - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 21. bloodtransfusion.it [bloodtransfusion.it]
• 22. benchchem.com [benchchem.com]

Technical Support Center: U-46619 Experimental Guidance

Welcome to the technical support center for the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting unexpected experimental outcomes, particularly the failure of 5-trans U-46619 to induce vasoconstriction.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and its primary mechanism of action in vasoconstriction?

A1: 5-trans U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[1][3] Upon binding to the TP receptor on vascular smooth muscle cells, U-46619 initiates a signaling cascade that leads to an increase in intracellular calcium and sensitization of the contractile machinery, resulting in smooth muscle contraction and vasoconstriction.[4][5][6]

Q2: What is the expected signaling pathway for U-46619-induced vasoconstriction?

A2: The binding of U-46619 to the TP receptor primarily activates two main G-protein signaling pathways:

• Gq/11 Pathway: This pathway activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[7][8][9] IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[7][9] DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC).[5][7]

• G12/13 Pathway: This pathway activates the small GTPase RhoA and its downstream effector Rho-kinase (ROCK).[10][11][12] ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of myosin light chain.[12][13][14] This process, known as calcium sensitization, enhances the force of contraction for a given level of intracellular Ca2+.[10][13]

Both pathways work in concert to produce a robust and sustained vasoconstriction.[12]

Q3: Why might 5-trans U-46619 fail to induce the expected vasoconstriction in my experiment?

A3: Several factors could contribute to a lack of response to U-46619. These can be broadly categorized as issues with the compound itself, the experimental setup, or the biological system. Specific potential reasons include:

• Compound Degradation: U-46619 is unstable in aqueous solutions and should be prepared fresh for each experiment.[2][15][16] Stock solutions in organic solvents are more stable but can degrade with improper storage or repeated freeze-thaw cycles.[16][17]

• Receptor Desensitization (Tachyphylaxis): Prolonged or repeated exposure of the tissue to U-46619 can lead to the desensitization of TP receptors, rendering them less responsive to subsequent stimulation.[18][19]

• Experimental Conditions: The type of blood vessel, the species it is from, and the presence or absence of the endothelium can all influence the contractile response to U-46619.[20]

• Incorrect Concentration: An error in the calculation or dilution of the compound can lead to a final concentration that is too low to elicit a response.

• Tissue Viability: The vascular tissue may not be healthy or viable, which can be assessed by testing its response to a standard contractile agent like potassium chloride (KCl).[3]

Troubleshooting Guide

This guide provides a step-by-step approach to diagnosing why 5-trans U-46619 may not be inducing vasoconstriction.

Problem	Potential Cause	Recommended Action
No response to U-46619	Compound degradation	Prepare a fresh aqueous solution of U-46619 from a new aliquot of stock solution for each experiment.[2][16] Ensure stock solutions are stored correctly at -20°C or -80°C and avoid multiple freeze-thaw cycles.[16][17]
Low tissue viability	At the beginning of each experiment, test the tissue's ability to contract in response to a high concentration of KCl (e.g., 60-80 mM). A lack of a robust contraction indicates a problem with the tissue itself.
Incorrect concentration	Double-check all calculations for dilutions. Perform a full concentration-response curve to ensure an adequate range of concentrations is tested.[3]
Receptor desensitization	If the experimental design involves repeated applications of U-46619, allow for sufficient washout periods between applications. Consider a single application protocol if tachyphylaxis is suspected.[18]
Reduced or variable response	Inconsistent solution preparation	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.[16]
Presence of endothelium	The endothelium can release vasodilators that may counteract the effects of U-46619. Consider mechanically removing the endothelium and confirming its absence with an acetylcholine (B1216132) challenge.[20]
Off-target effects	To confirm that the expected response is mediated by the TP receptor, pre-incubate the tissue with a selective TP receptor antagonist, such as SQ29548 or GR32191.[3][5] The lack of a response to U-46619 in the presence of the antagonist confirms on-target activity.

Data Presentation

Table 1: Recommended Storage Conditions for U-46619

Form	Solvent	Storage Temperature	Approximate Stability	Reference
Powder	-	-20°C (desiccated)	Up to 2 years	[16]
Stock Solution	Methyl Acetate, DMSO, Ethanol	-20°C	At least 1 month	[16][17]
-80°C	Up to 6 months	[16][17]
Working Solution	Aqueous Buffer	Room Temperature	Unstable, prepare fresh daily	[2][15][16]

Table 2: Typical Effective Concentrations of U-46619 and Related Pharmacological Tools

Compound	Action	Typical EC50 / Concentration	Application	Reference
U-46619	TP Receptor Agonist	EC50: ~35 nM	Inducing vasoconstriction
Potassium Chloride (KCl)	Depolarizing Agent	60-80 mM	Positive control for tissue viability	[3]
SQ29548	TP Receptor Antagonist	1 µM	Confirming TP receptor-mediated effects	[21]
GR32191	TP Receptor Antagonist	1 µM	Confirming TP receptor-mediated effects	[5][22]
Y-27632	ROCK Inhibitor	1-10 µM	Investigating the role of the Rho-kinase pathway	[5][22][23]
Nifedipine	L-type Ca2+ Channel Blocker	1 µM	Investigating the role of extracellular Ca2+ influx	[5][22]

Experimental Protocols

Protocol 1: Preparation of U-46619 Solutions

• Stock Solution (e.g., 10 mM in DMSO):

  • Allow the vial of U-46619 powder to equilibrate to room temperature before opening to prevent condensation.

  • Add the appropriate volume of high-purity DMSO to the vial to achieve a 10 mM concentration.

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into small, single-use volumes in tightly sealed vials.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[16][17]

• Working Solutions (Aqueous):

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Perform serial dilutions of the stock solution in the appropriate physiological buffer (e.g., Krebs-Henseleit solution) to achieve the desired final concentrations.

  • It is critical to prepare these aqueous solutions fresh and discard any unused solution at the end of the day.[2][16]

Protocol 2: Isometric Tension Recording in Isolated Vascular Rings

• Tissue Preparation:

  • Isolate the desired blood vessel (e.g., aorta, mesenteric artery) and place it in cold physiological salt solution (PSS).

  • Carefully clean the vessel of adhering fat and connective tissue.

  • Cut the vessel into rings of 2-4 mm in length.

  • If required, mechanically remove the endothelium by gently rubbing the intimal surface with a fine wire or forceps.

• Mounting and Equilibration:

  • Mount the vascular rings in a wire myograph system containing PSS, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

  • Apply a resting tension to the rings and allow them to equilibrate for at least 60 minutes, with periodic washes with fresh PSS.

• Viability and Endothelium Integrity Check:

  • Contract the rings with a high concentration of KCl (e.g., 80 mM) to assess tissue viability.

  • After washout and return to baseline, if the endothelium is intended to be intact, assess its integrity by pre-contracting with an alpha-agonist (e.g., phenylephrine) and then inducing relaxation with acetylcholine.

• Experimental Procedure:

  • After a final washout and return to baseline, add cumulative concentrations of U-46619 to the bath to generate a concentration-response curve.

  • To investigate signaling pathways, pre-incubate the tissues with specific inhibitors (e.g., Y-27632, nifedipine) for an appropriate time before adding U-46619.

  • To confirm on-target effects, pre-incubate with a TP receptor antagonist (e.g., SQ29548) before constructing the U-46619 concentration-response curve.[3]

Visualizations

Caption: Canonical signaling pathway of U-46619-induced vasoconstriction.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gq alpha subunit - Wikipedia [en.wikipedia.org]
• 8. commerce.bio-rad.com [commerce.bio-rad.com]
• 9. researchgate.net [researchgate.net]
• 10. New insights into RhoA/Rho-kinase signaling: a key regulator of vascular contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. selleckchem.com [selleckchem.com]
• 16. benchchem.com [benchchem.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 5-trans U-46619 for Dose-Response Curves

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of 5-trans U-46619 for generating accurate and reproducible dose-response curves.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and its primary mechanism of action?

A1: 5-trans U-46619 is the trans isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary, well-characterized mechanism of action is as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade leading to physiological responses such as platelet aggregation and smooth muscle contraction.[1][2]

Q2: What are the known off-target effects of 5-trans U-46619?

A2: While primarily a TP receptor agonist, 5-trans U-46619 has been reported to inhibit microsomal prostaglandin E synthase-1 (mPGES-1).[1] Studies on its cis-isomer, U-46619, suggest potential for other off-target effects, which may require higher concentrations to manifest.[1] It is crucial to differentiate between on-target and off-target effects in your experiments.

Q3: How should I store 5-trans U-46619 to ensure its stability?

A3: For long-term storage, 5-trans U-46619 powder should be stored at -20°C under desiccating conditions, where it can be stable for up to two years.[3] Stock solutions in organic solvents like DMSO or ethanol (B145695) can be stored at -80°C for up to six months or at -20°C for one month.[2][4] It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[2][3] Aqueous solutions are unstable and should be prepared fresh for each experiment.[3][5]

Q4: What are typical working concentrations for 5-trans U-46619?

A4: The effective concentration of 5-trans U-46619 can vary significantly depending on the experimental system. For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[1] For its well-studied isomer, U-46619, the EC50 for TP receptor agonism is approximately 35 nM.[1] However, specific quantitative data for the 5-trans isomer is limited, and it is strongly recommended to perform a dose-response curve to determine the optimal concentration for your specific application.[1]

Q5: How can I differentiate between on-target and off-target effects?

A5: The most effective method is to use a selective TP receptor antagonist, such as SQ29548.[1] If the observed effect of 5-trans U-46619 is blocked or significantly reduced in the presence of the antagonist, it is likely an on-target, TP receptor-mediated effect.[1] Conversely, if the effect persists, it suggests an off-target mechanism.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent or no response to 5-trans U-46619	1. Degradation of the compound: Improper storage or handling. 2. Incorrect concentration: Sub-optimal concentration range used. 3. Cell/Tissue variability: Differences in receptor expression or sensitivity.[2] 4. Presence of inhibitors: Contaminants in the assay system.	1. Ensure proper storage at -20°C or -80°C and prepare fresh aqueous solutions for each experiment.[3][5] 2. Perform a wide-range, cumulative dose-response curve to determine the EC50 in your specific system.[1][2] 3. Standardize cell/tissue preparation protocols. If using primary cells/tissues, screen different donors as sensitivity can vary.[2] 4. Use high-purity reagents and screen for potential inhibitory substances.
High variability in dose-response curve data points	1. Pipetting errors: Inaccurate serial dilutions. 2. Inadequate equilibration time: Insufficient time for the system to stabilize before adding the agonist. 3. Inconsistent timing: Variation in incubation times between experiments.	1. Use calibrated pipettes and prepare a fresh serial dilution from a single stock aliquot for each experiment.[3] 2. Ensure an adequate and consistent equilibration period for your cells or tissues before adding 5-trans U-46619.[2][6] 3. Standardize all incubation and measurement times.
Observed effect is not blocked by a TP receptor antagonist	1. Off-target effect: The observed response is not mediated by the TP receptor.[1] 2. Insufficient antagonist concentration: The concentration of the antagonist is too low to effectively block the TP receptor.	1. Investigate potential off-target mechanisms, such as inhibition of mPGES-1.[1] 2. Perform a dose-response curve for the antagonist to determine the optimal inhibitory concentration.

Data Presentation

Table 1: Reported EC50 Values for U-46619 (cis-isomer) in Various In Vitro Assays. Note: These values for the more common cis-isomer can serve as a starting point for determining the concentration range for 5-trans U-46619. Empirical determination for the 5-trans isomer is crucial.

Assay	Tissue/Cell Type	Species	EC50 Value	Reference
Platelet Aggregation	Platelets	Human	~1.31 µM	[7][8]
Platelet Shape Change	Platelets	Human	~0.035 µM	[7][8]
Smooth Muscle Contraction	Rat Thoracic Aorta (endothelium-denuded)	Rat	~0.478 nM	[2]
Smooth Muscle Contraction	Rat Thoracic Aorta (endothelium-intact)	Rat	~6.54 nM	[2]
Bronchoconstriction	Small Airways	Rat	~6.9 nM	[9]
Bronchoconstriction	Large Airways	Rat	~66 nM	[9]

Experimental Protocols

Protocol 1: Preparation of 5-trans U-46619 Stock and Working Solutions

• Stock Solution Preparation:

  • Allow the vial of 5-trans U-46619 powder to equilibrate to room temperature before opening.

  • Prepare a high-concentration stock solution (e.g., 10 mM) in an appropriate organic solvent such as DMSO or ethanol.[3]

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into single-use volumes in polypropylene (B1209903) tubes to avoid repeated freeze-thaw cycles.[2][3]

  • Store aliquots at -80°C for up to 6 months.[2][4]

• Working Solution Preparation:

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Perform serial dilutions of the stock solution in the appropriate aqueous buffer or physiological salt solution to achieve the desired final concentrations for the dose-response curve.

  • Crucially, prepare these aqueous working solutions fresh and do not store them for more than one day. [3][5]

Protocol 2: Generating a Dose-Response Curve using an In Vitro Platelet Aggregation Assay

• Preparation of Platelet-Rich Plasma (PRP):

  • Draw whole blood into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant.[3][6]

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.[6]

  • Carefully transfer the upper PRP layer to a new polypropylene tube.[3]

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes.[3][6]

• Aggregation Measurement:

  • Use a light transmission aggregometer.

  • Calibrate the instrument by setting 0% aggregation with PRP and 100% aggregation with PPP.[3][6]

  • Pipette an aliquot of PRP into a cuvette with a stir bar and allow it to equilibrate at 37°C for at least 2 minutes.[3]

  • Add increasing cumulative concentrations of the 5-trans U-46619 working solutions to the PRP.

  • Record the change in light transmission over a set period (e.g., 5-10 minutes), which corresponds to the degree of platelet aggregation.[3][6]

• Data Analysis:

  • Determine the maximal percentage of aggregation for each concentration of 5-trans U-46619.

  • Plot the percentage of maximal aggregation against the logarithm of the 5-trans U-46619 concentration to construct a dose-response curve.

  • Calculate the EC50 value, which is the concentration of 5-trans U-46619 that produces 50% of the maximal response.[6]

Protocol 3: Generating a Dose-Response Curve using a Vascular Smooth Muscle Contraction Assay

• Tissue Preparation:

  • Isolate a blood vessel (e.g., rat thoracic aorta) and place it in cold physiological salt solution (e.g., Krebs-Henseleit solution).[2]

  • Carefully clean the vessel of surrounding connective and adipose tissue.

  • Cut the vessel into rings of appropriate size.

  • Mount the vascular rings in an organ bath or wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.[1][2]

• Equilibration and Viability Check:

  • Apply an optimal resting tension to the vessel rings and allow them to equilibrate for at least 60-90 minutes, replacing the bath solution every 15-20 minutes.[2][6]

  • After equilibration, induce a reference contraction with a depolarizing agent (e.g., high concentration of KCl) to check for tissue viability.[2][6]

  • Wash the tissues and allow them to return to baseline tension.[6]

• Dose-Response Measurement:

  • Add cumulative concentrations of 5-trans U-46619 to the organ bath, allowing the contractile response to stabilize at each concentration.[6][10]

  • Record the isometric tension at each concentration.[2]

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KCl.[6]

  • Construct a concentration-response curve by plotting the percentage of maximal contraction against the logarithm of the 5-trans U-46619 concentration.

  • Calculate the EC50 value for 5-trans U-46619.[6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. apexbt.com [apexbt.com]
• 8. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

preventing degradation of 5-trans U-46619 during experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and use of the thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619, to prevent its degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: How should I store U-46619 upon receipt?

A1: U-46619 is typically supplied as a powder or in an organic solvent like methyl acetate. For long-term storage, the powder form should be stored at -20°C under desiccating conditions, where it can remain stable for up to two years.[1][2] If supplied in an organic solvent, it should also be stored at -20°C.[1]

Q2: What is the recommended solvent for preparing a stock solution of U-46619?

A2: U-46619 is soluble in several organic solvents, including methyl acetate, ethanol (B145695), DMSO, and dimethylformamide (DMF).[1][2] The choice of solvent will depend on the experimental system. For many biological assays, DMSO or ethanol are common choices.[1]

Q3: How stable are stock solutions of U-46619?

A3: Stock solutions of U-46619 in a suitable organic solvent can be stored at -20°C for at least one month or at -80°C for up to six months.[1] To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Q4: Can I store U-46619 in an aqueous solution?

A4: No, it is strongly advised not to store U-46619 in aqueous solutions.[1] U-46619 is unstable and sparingly soluble in aqueous buffers.[1][2] It is recommended to prepare working solutions fresh for each experiment, and any unused aqueous solution should be discarded at the end of the day.[1][3]

Q5: What is the primary mechanism of action of U-46619?

A5: U-46619 is a potent and stable agonist of the thromboxane A2 (TP) receptor.[4] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to various physiological responses, including platelet aggregation and smooth muscle contraction.[1][4] The signaling pathway involves the activation of Gq proteins, leading to an increase in intracellular calcium, as well as the activation of other pathways involving ERK-1, ERK-2, and RhoA.[5]

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent or weak experimental results	Degradation of U-46619 due to improper storage or handling.	Ensure U-46619 is stored at the recommended temperature and protected from moisture. Prepare fresh aqueous working solutions for each experiment and discard any unused portions. Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots.[1]
Precipitation of U-46619 in aqueous buffer.	U-46619 has low solubility in aqueous buffers.[1][2] To prepare an aqueous solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer.[2] Sonication may aid in dissolution.[1]
Inconsistent EC50 values between experiments	Variability in the preparation of working solutions.	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.
Unexpected off-target effects	U-46619 activating other prostanoid receptors at high concentrations.	While U-46619 is a selective TP receptor agonist, at very high concentrations, the possibility of activating other related receptors cannot be entirely ruled out.[1] Use the lowest effective concentration possible and consider using a specific TP receptor antagonist as a negative control to confirm that the observed effects are TP receptor-mediated.[1]

Quantitative Data Summary

U-46619 Properties

Parameter	Value	Reference
Molecular Weight	350.5 g/mol	[2]
Purity	≥98%	[2]
EC50 (Platelet Aggregation)	1.31 ± 0.34 μM	[6]
EC50 (Platelet Shape Change)	0.035 µM	[6]

Solubility of U-46619

Solvent	Solubility	Reference
Methyl Acetate	10 mg/mL	[2][6]
Ethanol	~100 mg/mL	[2][6]
DMSO	~100 mg/mL	[2][6]
Dimethylformamide (DMF)	~100 mg/mL	[6]
PBS (pH 7.2)	~1 mg/mL	[2]

Stability of U-46619

Form	Storage Temperature	Stability	Reference
Solid	-20°C	≥ 2 years	[1][2]
Stock Solution in Organic Solvent	-20°C	At least 1 month	[1]
Stock Solution in Organic Solvent	-80°C	Up to 6 months	[1]
Aqueous Solution	Room Temperature	Not recommended for storage more than one day	[1][2][3]

Experimental Protocols

Protocol 1: Preparation of U-46619 Stock and Working Solutions

Objective: To prepare stable stock solutions and fresh working solutions of U-46619 for use in biological assays.

Materials:

• U-46619 (solid or in methyl acetate)

• Anhydrous DMSO or ethanol

• Sterile microcentrifuge tubes

• Gentle stream of nitrogen gas

• Appropriate aqueous buffer (e.g., PBS, Tyrode's buffer)

Procedure:

A. Preparation of Stock Solution (10 mM):

• If U-46619 is supplied in methyl acetate, evaporate the solvent under a gentle stream of nitrogen.

• To the vial containing the U-46619 residue, add the appropriate volume of anhydrous DMSO or ethanol to achieve a 10 mM concentration. For example, to 1 mg of U-46619 (MW: 350.5 g/mol ), add 285.3 µL of solvent.

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -80°C for up to 6 months.[1]

B. Preparation of Aqueous Working Solutions:

• On the day of the experiment, thaw one aliquot of the U-46619 stock solution.

• Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the final working concentrations.

• Use the freshly prepared working solutions immediately. Do not store aqueous solutions of U-46619.[1]

Protocol 2: Platelet Aggregation Assay

Objective: To measure the aggregation of platelets in response to U-46619.

Materials:

• Freshly prepared human platelet-rich plasma (PRP)

• Platelet-poor plasma (PPP)

• U-46619 working solutions (prepared as in Protocol 1)

• Saline or appropriate buffer

• Light Transmission Aggregometer

Procedure:

• Set the aggregometer to 37°C.

• Calibrate the aggregometer using PPP to set 100% aggregation and PRP to set 0% aggregation.

• Add a known volume of PRP to a cuvette with a stir bar and place it in the aggregometer.

• Allow the PRP to equilibrate for a few minutes with stirring.

• Add a small volume of the U-46619 working solution to the PRP to achieve the desired final concentration (e.g., 1 µM).

• Record the change in light transmission over time as a measure of platelet aggregation.

• A vehicle control (buffer with the same final concentration of the organic solvent used for the stock solution) should be run in parallel.

Visualizations

Caption: U-46619 Signaling Pathway

Caption: U-46619 Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]

troubleshooting off-target effects of 5-trans U-46619

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619. The content is designed to address specific issues related to the potential off-target effects of this compound and to provide guidance on experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is the geometric isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2).[1] Its primary and well-characterized mechanism of action is as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[2] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.[2] 5-trans U-46619 is often present as a minor impurity (2-5%) in commercial preparations of U-46619.[1]

Q2: What are the known off-target effects of 5-trans U-46619?

A2: While primarily a TP receptor agonist, 5-trans U-46619 has been reported to exhibit off-target effects. The most documented off-target effect is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[2][3] Studies on its cis-isomer, U-46619, suggest the potential for other off-target effects, such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation, and the inhibition of KCa channel activity in coronary arteries.[3]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

A3: The most effective method to distinguish between on-target TP receptor-mediated effects and off-target effects is to use a selective TP receptor antagonist.[3] Commonly used antagonists include SQ29548 and GR32191.[3][4][5] If the observed effect of 5-trans U-46619 is blocked or significantly attenuated in the presence of a TP receptor antagonist, it is likely an on-target effect. Conversely, if the effect persists, it is indicative of an off-target mechanism.[3]

Q4: What are the typical concentrations of 5-trans U-46619 used in in vitro experiments?

A4: The effective concentration of U-46619, and by extension its 5-trans isomer, can vary depending on the experimental system. For on-target effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[3] For example, the EC50 for U-46619 as a TP receptor agonist is approximately 35 nM. However, off-target effects may require higher concentrations. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application.[3]

Q5: My results with 5-trans U-46619 are inconsistent or unexpected. What are the initial troubleshooting steps?

A5: Inconsistent results can arise from a combination of on-target and off-target effects, or variability in experimental conditions. Here are some initial steps:

• Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding 5-trans U-46619. Abolishment of the effect confirms TP receptor mediation.[3]

• Perform a Dose-Response Curve: A comprehensive dose-response curve can help identify different concentration ranges for on-target versus potential off-target effects.[3]

• Use Appropriate Controls: Always include positive (e.g., a known TP receptor agonist like U-46619) and negative (vehicle) controls in your experiments.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected Vasoconstriction/Contraction	Combination of on-target TP receptor activation and off-target effects (e.g., potentiation of norepinephrine (B1679862) signaling).[3]	1. Confirm TP receptor mediation using a selective antagonist (e.g., SQ29548, GR32191).[3] 2. If a residual effect remains, investigate the involvement of the adrenergic pathway by using an alpha-adrenergic receptor antagonist (e.g., phentolamine). 3. In tissue bath experiments, consider pre-treating with agents that deplete or block the release of endogenous vasoconstrictors.
Altered Prostaglandin Profile (e.g., decreased PGE2)	Off-target inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[2][3]	1. Measure prostaglandin levels: Use ELISA or LC-MS/MS to quantify levels of various prostaglandins (B1171923) (PGE2, PGF2α, etc.) in your experimental system with and without 5-trans U-46619.[3] 2. Perform an mPGES-1 activity assay: Directly measure mPGES-1 activity in the presence of 5-trans U-46619 to confirm inhibition.[3]
Variability in Platelet Aggregation Response	Donor-to-donor variability in platelet sensitivity to TP receptor agonists.[3]	1. Standardize platelet preparation: Ensure a consistent protocol for preparing platelet-rich plasma (PRP) or washed platelets. 2. Screen donors: Be aware of potential variability if using human platelets. 3. Review concomitant treatments: Account for other compounds in your assay that could influence platelet signaling pathways.

Data Presentation

Table 1: On-Target vs. Off-Target Activity Profile of U-46619 Isomers

Compound	Target	Activity	Potency (EC50/IC50)
U-46619 (cis-isomer)	Thromboxane A2 (TP) Receptor	Agonist	~35 nM (EC50)
U-46619 (cis-isomer)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	~15 µM (IC50)[6]
5-trans U-46619	Thromboxane A2 (TP) Receptor	Agonist	Data not readily available, presumed to be a potent agonist.
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	Reported to be about half as potent as the 5-cis isomer.[1][2][3]

Note: Specific quantitative data for the 5-trans isomer is limited in publicly available literature. Researchers should empirically determine the potency in their own experimental systems.

Experimental Protocols

Protocol 1: Differentiating On-Target and Off-Target Vasoconstriction

Objective: To determine the contribution of TP receptor activation to the vasoconstrictor response to 5-trans U-46619.

Methodology:

• Tissue Preparation: Isolate vascular rings (e.g., aorta, mesenteric artery) and mount them in a wire myograph system containing physiological salt solution (PSS) at 37°C, gassed with 95% O2 / 5% CO2.

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.

• Control Response: Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.

• Experimental Groups:

  • Group 1 (On-Target): Generate a cumulative concentration-response curve for 5-trans U-46619.

  • Group 2 (Off-Target Control): Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 30 minutes before generating the 5-trans U-46619 concentration-response curve.

• Data Analysis: Compare the concentration-response curves between Group 1 and Group 2. A rightward shift or complete inhibition of the curve in Group 2 indicates an on-target, TP receptor-mediated effect. Any remaining response in Group 2 may be attributed to off-target actions.

Protocol 2: Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

Objective: To assess the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.[3]

Methodology:

• Enzyme and Substrate Preparation: Use a source of mPGES-1, such as recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).[3]

• Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 or a known mPGES-1 inhibitor (positive control) in an appropriate buffer containing glutathione.[3]

• Reaction Initiation: Add PGH2 to start the enzymatic reaction and incubate for a defined period at a controlled temperature.[3]

• Reaction Termination: Stop the reaction, typically by adding a stop solution (e.g., containing a reducing agent like stannous chloride).[3]

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).[3]

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of 5-trans U-46619 and determine the IC50 value.[3]

Visualizations

On-target signaling of 5-trans U-46619 via the TP receptor.

Off-target inhibition of mPGES-1 by 5-trans U-46619.

Workflow for troubleshooting on- vs. off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Preliminary assessment of a novel thromboxane A2 receptor-blocking drug, GR32191, in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GR32191, a highly potent and specific thromboxane A2 receptor blocking drug on platelets and vascular and airways smooth muscle in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Variability in Donor Platelet Response to U-46619

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 analog, U-46619, to study platelet function.

Frequently Asked Questions (FAQs)

1. What is U-46619 and why is it used in platelet research?

U-46619 is a stable synthetic analog of thromboxane A2 (TXA2), a potent platelet agonist.[1] Because TXA2 is very unstable in aqueous solutions with a short half-life, U-46619 is utilized in research to mimic the effects of TXA2 on its receptor, leading to platelet activation and aggregation.[1][2] It is a valuable tool for studying the mechanisms of platelet function and for diagnosing platelet disorders related to thromboxane and cyclooxygenase receptor abnormalities.[1][3]

2. What is the mechanism of action of U-46619 on platelets?

U-46619 binds to and activates the thromboxane A2 receptor (TP receptor), a G-protein coupled receptor (GPCR), on the platelet surface.[4] This activation initiates intracellular signaling cascades primarily through Gq and G12/13 proteins.[5] The Gq pathway activation leads to the stimulation of phospholipase C (PLC), which in turn results in an increase in intracellular calcium and activation of protein kinase C (PKC).[6][7] The G12/13 pathway activation stimulates the Rho/Rho-kinase pathway, which is involved in platelet shape change.[5] These signaling events culminate in platelet shape change, granule secretion, and aggregation.[8]

3. Why do I observe significant variability in platelet aggregation responses to U-46619 between different donors?

Significant inter-individual variability in platelet response to U-46619 is a known phenomenon. Several factors can contribute to this:

• Genetic Polymorphisms: Polymorphisms in platelet-related genes can affect platelet reactivity. For instance, subjects with the PlA2 polymorphism of the β3 subunit (glycoprotein IIIa) have shown significantly lower platelet responses to U-46619.[9]

• Receptor Number and Desensitization: The number of TP receptors can vary between individuals.[10] Additionally, prior exposure to TXA2 or its analogs can lead to rapid desensitization of the TP receptor, reducing subsequent responses.[11][12] This involves an initial uncoupling of the receptor from its G-protein, followed by receptor downregulation.[11]

• "Non-sensitive" Donors: A notable proportion of the normal population, estimated to be around 10-20%, may exhibit non-sensitivity to U-46619 in certain assay conditions.[13]

• Pre-analytical Variables: Factors such as the time of day of blood collection can influence platelet activation state.[14] Higher platelet activation has been observed in the morning.[14] ABO blood group may also play a role, with group A donors showing slightly higher platelet activation than group O donors.[14]

• Underlying Platelet Function: The overall health and baseline activation state of the donor's platelets can influence their responsiveness to agonists.

4. Can U-46619 induce platelet activation independently of ADP secretion?

Yes, U-46619 can directly stimulate platelet shape change, a key initial step in platelet activation, independent of secreted ADP.[15] However, the secreted ADP, acting on P2Y12 receptors, plays a significant role in amplifying the aggregation response initiated by U-46619.[16] In some experimental setups, U-46619 can induce two waves of platelet secretion, with the first wave being dependent on released ADP.[17]

Troubleshooting Guides

Issue 1: No or Weak Platelet Aggregation in Response to U-46619

Possible Cause	Troubleshooting Step
Suboptimal U-46619 Concentration	Perform a dose-response curve to determine the optimal concentration for your experimental conditions. Typical concentrations range from 0.1 µM to 10 µM.[18]
"Non-sensitive" Donor	If possible, screen multiple donors. A significant portion of the healthy population shows low sensitivity to U-46619.[13]
Receptor Desensitization	Ensure platelets have not been pre-activated. Handle platelet-rich plasma (PRP) or washed platelets gently and perform experiments promptly after preparation.[11]
Defective TXA2 Receptor or Downstream Signaling	This could indicate a true platelet function defect in the donor.[19] To investigate this, use other agonists that act through different pathways (e.g., ADP, thrombin) to assess overall platelet function.[20] A normal response to other agonists but an abnormal response to U-46619 points towards a defect in the TXA2 pathway.[19]
Assay Conditions (e.g., Whole Blood vs. PRP)	The response to U-46619 can differ between whole blood and platelet-rich plasma (PRP) aggregometry.[13] Ensure your protocol is optimized for the chosen method. The addition of chemiluminescence reagents to detect ATP secretion can improve the aggregation response in whole blood aggregometry.[13]
Incorrect Reagent Preparation or Storage	Prepare fresh U-46619 solutions and store them according to the manufacturer's instructions.

Issue 2: High Variability Between Replicates

Possible Cause	Troubleshooting Step
Inconsistent Pipetting	Use calibrated pipettes and ensure accurate and consistent addition of U-46619 to the platelet suspension.
Inadequate Mixing	Ensure the platelet suspension is adequately stirred during the aggregation assay to allow for uniform exposure to the agonist.[21]
Temperature Fluctuations	Maintain a constant temperature of 37°C throughout the experiment, as platelet function is temperature-sensitive.[18]
Platelet Settling	If there are delays between preparing the platelet suspension and running the assay, gently invert the tube to resuspend the platelets before pipetting.

Quantitative Data Summary

Parameter	Value	Context	Reference
U-46619 EC50 for Platelet Aggregation	35 nM	Potent thromboxane A2 agonist.	[4]
U-46619 EC50 for Platelet Aggregation (Control)	372 +/- 94 nM	In a study on receptor desensitization.	[12]
U-46619 EC50 for Platelet Aggregation (Desensitized)	826 +/- 143 nM	After pretreatment with U-46619.	[12]
TP Receptor Binding Affinity (Kd) of [3H]U-46619	11 +/- 4 nM (Kinetic)	Binding to washed human platelets.	[10]
TP Receptor Binding Affinity (Kd) of [3H]U-46619	20 +/- 7 nM (Equilibrium)	Binding to washed human platelets.	[10]
TP Receptor Density (Bmax)	9.1 +/- 2.3 fmole/10^7 platelets	Washed human platelets.	[10]
TP Receptor Number per Platelet	550 +/- 141	Washed human platelets.	[10]
TP Receptor Number per Platelet (Control)	789 +/- 189	In a study on receptor desensitization.	[12]
TP Receptor Number per Platelet (Desensitized)	386 +/- 120	After pretreatment with U-46619.	[12]

Experimental Protocols

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol is a standard method for assessing platelet aggregation in response to U-46619.

1. Blood Collection:

• Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant.[18]

2. Platelet-Rich Plasma (PRP) Preparation:

• Centrifuge the citrated whole blood at 200 x g for 15 minutes at room temperature.[18] This will separate the blood into three layers: red blood cells at the bottom, a "buffy coat" of white blood cells in the middle, and PRP at the top.

• Carefully collect the upper PRP layer using a plastic pipette.

3. Platelet-Poor Plasma (PPP) Preparation:

• Centrifuge the remaining blood at 2000 x g for 10 minutes to pellet the remaining cells.[18]

• The supernatant is the platelet-poor plasma (PPP), which is used as a blank or for adjusting the platelet count.

4. Platelet Count Adjustment:

• Determine the platelet count in the PRP.

• Adjust the platelet count to a final concentration of 2.5 x 10⁸ platelets/mL using autologous PPP.[18]

5. Aggregation Assay:

• Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette containing a magnetic stir bar.[18]

• Place the cuvette in the heating block of a lumi-aggregometer and incubate at 37°C for 5 minutes.[18]

• Set the baseline (0% aggregation) with the PRP and the 100% aggregation with PPP.

• Add 50 µL of U-46619 solution to achieve the desired final concentration (e.g., for a concentration-response curve from 10 nM to 10 µM).[18]

• Record the change in light transmission for 5-10 minutes. An increase in light transmission indicates platelet aggregation.[18]

6. Data Analysis:

• Determine the maximum percentage of aggregation for each U-46619 concentration.

• Plot the concentration-response curve and calculate the EC50 value.[18]

Visualizations

References

• 1. U46619 | Hart Biologicals [hartbio.co.uk]
• 2. youtube.com [youtube.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 5. Factors Associated with Platelet Activation-Recent Pharmaceutical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of U46619-induced human platelet activation and its inhibition by the trimetoquinol isomers (Conference) | OSTI.GOV [osti.gov]
• 8. The response to thromboxane A2 analogues in human platelets. Discrimination of two binding sites linked to distinct effector systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Defective platelet response to arachidonic acid and thromboxane A(2) in subjects with Pl(A2) polymorphism of beta(3) subunit (glycoprotein IIIa) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets [pubmed.ncbi.nlm.nih.gov]
• 11. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. dovepress.com [dovepress.com]
• 15. Thromboxane A2/prostaglandin H2 directly stimulates platelet shape change independent of secreted ADP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Evaluation of participants with suspected heritable platelet function disorders including recommendation and validation of a streamlined agonist panel - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]

how to improve solubility of 5-trans U-46619 in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper handling and use of 5-trans U-46619 in cell culture experiments, with a focus on improving its solubility and ensuring experimental success.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

5-trans U-46619 is the trans isomer of U-46619, a potent and stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂.[1] While U-46619 is a well-known thromboxane (B8750289) A2 (TXA2) receptor agonist, 5-trans U-46619 is often considered an impurity in U-46619 preparations.[2] However, some research indicates it can inhibit microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM.[2][3] U-46619, the parent compound, activates the G-protein-coupled TXA2 receptor, initiating downstream signaling cascades that can include the activation of MAPK pathways, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[2]

Q2: What are the recommended solvents for dissolving 5-trans U-46619?

5-trans U-46619 is highly soluble in organic solvents such as ethanol, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO), with a solubility of approximately 50 mg/mL.[2][4] It is sparingly soluble in aqueous buffers like PBS (pH 7.2), with a solubility of about 1 mg/mL.[2][4]

Q3: How should I prepare a stock solution of 5-trans U-46619?

To prepare a stock solution, it is recommended to first dissolve 5-trans U-46619 in an organic solvent like DMSO or ethanol.[5] If the compound is supplied in a solvent such as methyl acetate, the original solvent should be evaporated under a gentle stream of nitrogen before adding the desired solvent.[5][6] For powdered compound, calculate the required volume of solvent to achieve your target concentration.[5] Gentle warming to 37°C and brief sonication can aid in dissolution.[5][7]

Q4: What is the best way to introduce 5-trans U-46619 into my cell culture media?

The recommended method is to first prepare a concentrated stock solution in an organic solvent (e.g., DMSO). Then, dilute this stock solution directly into the cell culture medium to achieve the final desired concentration.[2] This two-step process helps to maximize its solubility in the aqueous environment of the culture media.

Q5: How stable is 5-trans U-46619 in different solutions?

Stock solutions of 5-trans U-46619 in organic solvents are relatively stable when stored properly. They can be stored at -20°C for up to one month or at -80°C for up to six months.[2][8] However, aqueous solutions of U-46619 and its isomers are unstable and should be prepared fresh for each experiment and not stored for more than a day.[1][2][6]

Q6: Why is my 5-trans U-46619 precipitating in the cell culture media?

Precipitation in aqueous solutions is a common issue due to the compound's limited solubility.[9] This can occur if the final concentration in the media is too high or if the initial stock solution was not properly dissolved. To avoid this, ensure your stock solution is fully dissolved and that the final concentration in the media does not exceed its solubility limit. Preparing fresh dilutions for each experiment is crucial.[9]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitation of 5-trans U-46619 in cell culture media.	The concentration of the compound in the aqueous media exceeds its solubility limit.	Prepare a higher concentration stock solution in an organic solvent (e.g., DMSO) and add a smaller volume to the media. Ensure the final solvent concentration in the media is not toxic to the cells (typically <0.1%). Prepare fresh working solutions for each experiment.[9]
The compound was not fully dissolved in the initial stock solution.	Before diluting into the media, ensure the stock solution is clear and free of any visible particles. Gentle warming (37°C) or brief sonication of the stock solution can help.[5][7]
Inconsistent or no biological response in experiments.	Degradation of 5-trans U-46619 in the aqueous working solution.	Aqueous solutions are unstable. Always prepare them fresh immediately before each experiment and do not store them.[2][9]
Improper storage of the stock solution.	Store stock solutions in an appropriate organic solvent at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[2][9]
Incorrect final concentration due to pipetting errors or incomplete dissolution.	Use calibrated pipettes and ensure the compound is completely dissolved before use. Vortexing or brief sonication can help.[2]
Variability between experimental replicates.	Inconsistent preparation of working solutions.	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.[9]
Differential handling of cells or tissues.	Standardize all experimental procedures, including incubation times, temperatures, and media changes.[2]

Quantitative Data Summary

Solvent	Approximate Solubility of U-46619 / 5-trans U-46619
Dimethylformamide (DMF)	~50-100 mg/mL[1][2][4]
Dimethyl sulfoxide (DMSO)	~50-100 mg/mL[1][2][4]
Ethanol	~50-100 mg/mL[1][2][4]
PBS (pH 7.2)	~1-2 mg/mL[1][2][4][10]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• Vial of 5-trans U-46619 (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Pre-equilibration: Allow the vial of 5-trans U-46619 to equilibrate to room temperature for at least 30 minutes before opening to prevent moisture condensation.

• Solvent Calculation: Calculate the volume of DMSO needed. The molecular weight of 5-trans U-46619 is 350.5 g/mol . To make a 10 mM stock solution from 1 mg of the compound, you would add 285.3 µL of DMSO.[5]

• Dissolution:

  • If the compound is supplied as a powder, add the calculated volume of anhydrous DMSO to the vial.[5]

  • If supplied in a solvent like methyl acetate, evaporate the solvent under a gentle stream of nitrogen before adding the DMSO.[5][6]

• Mixing: Cap the vial tightly and vortex gently until the solid is completely dissolved. If needed, warm the tube to 37°C and sonicate briefly to aid dissolution.[5][7]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or -80°C for up to six months.[2][8]

Protocol 2: Preparation of a Working Solution in Cell Culture Media

Materials:

• 10 mM stock solution of 5-trans U-46619 in DMSO

• Pre-warmed cell culture medium

• Sterile microcentrifuge tubes or conical tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium. For example, to make 10 mL of a 10 µM working solution from a 10 mM stock, you would need 10 µL of the stock solution.

• Dilution: Add the calculated volume of the 10 mM stock solution to the pre-warmed cell culture medium.

• Mixing: Gently mix the solution by pipetting up and down or by inverting the tube. Avoid vigorous vortexing to prevent protein denaturation in the medium.

• Immediate Use: Use the freshly prepared working solution immediately in your cell culture experiment. Do not store aqueous solutions of 5-trans U-46619.[1][2][6]

Visualizations

Caption: Simplified signaling pathway of U-46619 as a TXA2 receptor agonist.

Caption: Recommended workflow for preparing 5-trans U-46619 solutions.

Caption: Logic diagram for troubleshooting precipitation of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 5. benchchem.com [benchchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. apexbt.com [apexbt.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]

addressing tachyphylaxis with repeated 5-trans U-46619 stimulation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address tachyphylaxis observed with repeated 5-trans U-46619 stimulation.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and how does it work?

A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[1][2] By mimicking the action of the unstable endogenous ligand thromboxane A2 (TXA2), U-46619 triggers a signaling cascade that leads to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1][2]

Q2: What is tachyphylaxis and why does it occur with repeated U-46619 stimulation?

A2: Tachyphylaxis is a rapid decrease in the response to a drug following repeated administration. In the context of U-46619, this phenomenon is primarily due to the desensitization of the TP receptor.[3][4] Continuous or repeated exposure to U-46619 leads to the phosphorylation of the TP receptor by G protein-coupled receptor kinases (GRKs) and second messenger-dependent protein kinases like protein kinase C (PKC).[5] This phosphorylation promotes the binding of arrestin proteins, which uncouple the receptor from its downstream G-protein signaling pathways, thereby reducing the cellular response.[6]

Q3: How can I distinguish between tachyphylaxis and potential off-target effects of U-46619?

A3: To confirm that the diminished response is due to on-target tachyphylaxis, you can use a selective TP receptor antagonist, such as SQ29548 or GR32191.[7][8] Pre-incubating your experimental preparation with one of these antagonists should block the effects of U-46619. If the observed effect is abolished, it confirms that the initial response was mediated by the TP receptor. If a diminished response is still observed upon repeated stimulation in the absence of the antagonist, it is likely due to tachyphylaxis. Any response that is not blocked by the antagonist may be an off-target effect.

Q4: What are the known off-target effects of U-46619?

A4: While U-46619 is highly selective for the TP receptor, some studies have suggested potential off-target effects, which may include the potentiation of norepinephrine-induced vasoconstriction, independent of TP receptor activation.[7] It is crucial to perform dose-response curves to determine the optimal concentration for your specific application and to minimize the risk of off-target effects.

Troubleshooting Guides

Issue 1: Diminishing or absent response after repeated U-46619 stimulation in vascular reactivity studies (Wire Myography).

• Potential Cause: Tachyphylaxis due to TP receptor desensitization.

• Troubleshooting Steps:

  • Implement adequate washout periods: After each application of U-46619, ensure a sufficient washout period to allow for receptor resensitization. This typically involves replacing the bath solution multiple times over a period of 20-30 minutes. The optimal duration may need to be determined empirically for your specific tissue.

  • Cumulative Concentration-Response Curves: Instead of repeated applications of the same concentration, consider performing a cumulative concentration-response curve. This method involves a stepwise increase in the agonist concentration without washout in between, which can sometimes reduce the rapid onset of tachyphylaxis compared to repeated maximal stimulations.[9]

  • Verify Tissue Viability: At the end of the experiment, perform a final stimulation with a depolarizing agent like potassium chloride (KCl) to confirm that the tissue is still viable and capable of contraction.[10] A robust response to KCl suggests that the diminished response to U-46619 is likely due to receptor-specific desensitization.

  • Control for Endothelial Factors: The endothelium can influence vascular responses. If not already done, consider mechanically removing the endothelium to simplify the experimental system and eliminate potential endothelium-derived relaxing or contracting factors that might change over time.[11]

Issue 2: Inconsistent or decreasing platelet aggregation with repeated U-46619 stimulation.

• Potential Cause: Homologous desensitization of the TP receptor on platelets.[4]

• Troubleshooting Steps:

  • Use Fresh Platelet Preparations: Whenever possible, use freshly prepared platelet-rich plasma (PRP) or washed platelets for each experiment to avoid issues related to platelet storage and spontaneous activation or desensitization.

  • Optimize U-46619 Concentration: Perform a dose-response curve to identify the EC50 for your specific platelet preparation. Using concentrations at or near the EC50 for subsequent experiments can sometimes mitigate the rapid desensitization seen with supramaximal concentrations.

  • Incorporate Wash Steps (for washed platelets): If using washed platelets, a gentle wash and resuspension in fresh buffer between stimulations may help to remove secreted factors that could contribute to feedback inhibition and to allow for some degree of receptor resensitization.

  • Confirm with a TP Receptor Antagonist: As with vascular studies, use a TP receptor antagonist to confirm that the observed aggregation is indeed mediated by the TP receptor.

Data Presentation

Table 1: Typical EC50 Values for U-46619 in Various In Vitro Preparations

Parameter	Value (M)	System / Assay
Platelet Aggregation (Human)	~1.3 x 10⁻⁶	Platelet-Rich Plasma
Platelet Shape Change (Human)	4.8 x 10⁻⁹	Washed Platelets
Vasoconstriction (Human Resistance Arteries)	1.6 x 10⁻⁸	Wire Myography
Vasoconstriction (Rat Thoracic Aorta, Endothelium Intact)	9.4 x 10⁻⁹	Wire Myography
Vasoconstriction (Rat Thoracic Aorta, Endothelium Denuded)	1.1 x 10⁻⁸	Wire Myography

Note: These values are approximate and can vary depending on the specific experimental conditions, tissue source, and donor variability.

Experimental Protocols

Protocol 1: Isolated Tissue Organ Bath Assay for Vascular Smooth Muscle Contraction

Objective: To measure the contractile response of isolated vascular rings to U-46619 and to assess tachyphylaxis.

Methodology:

• Tissue Preparation:

  • Dissect the desired artery (e.g., thoracic aorta, mesenteric artery) in ice-cold Krebs-Henseleit solution.

  • Carefully clean the vessel of adhering connective and adipose tissue.

  • Cut the artery into rings of 2-4 mm in length.

  • If required, mechanically remove the endothelium by gently rubbing the intimal surface with a fine wire.[10]

• Mounting and Equilibration:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.

  • Apply an optimal resting tension (e.g., 1-2 grams for rat aorta) and allow the tissues to equilibrate for 60-90 minutes.[10]

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[10]

• Viability Check:

  • Induce a contraction with a high concentration of potassium chloride (KCl, typically 60-80 mM) to assess the viability of the tissue.[10]

  • Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.

• U-46619 Stimulation and Tachyphylaxis Assessment:

  • Initial Stimulation: Add a concentration of U-46619 (e.g., 10⁻⁷ M) to the organ bath and record the contractile response until a stable plateau is reached.

  • Washout: Perform a washout by replacing the bath solution with fresh Krebs-Henseleit solution every 5-10 minutes for a total of 30-60 minutes.

  • Second Stimulation: Re-apply the same concentration of U-46619 and record the contractile response. A diminished response compared to the initial stimulation indicates tachyphylaxis.

  • Recovery: To assess recovery, vary the duration of the washout period between stimulations (e.g., 30, 60, 90 minutes) and compare the magnitude of the second response.

Protocol 2: In Vitro Platelet Aggregation Assay

Objective: To evaluate the effect of U-46619 on platelet aggregation and to observe tachyphylaxis.

Methodology:

• Platelet Preparation:

  • Prepare platelet-rich plasma (PRP) from whole blood collected in sodium citrate (B86180) tubes by centrifugation at a low speed (e.g., 200 x g for 15 minutes).

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g for 15 minutes).

• Instrumentation:

  • Use a light transmission aggregometer. Calibrate the instrument with PRP (0% aggregation) and PPP (100% aggregation).

• Aggregation Assay:

  • Place a cuvette with PRP and a stir bar into the heating block of the aggregometer at 37°C and allow it to equilibrate for 5 minutes.

  • Initial Stimulation: Add U-46619 (e.g., 1 µM) to the cuvette to initiate aggregation. Record the change in light transmission for 5-10 minutes.

  • To assess tachyphylaxis in the same sample is challenging due to the irreversible nature of aggregation. Therefore, tachyphylaxis is typically inferred by comparing the response of a fresh aliquot of PRP to a second agonist after the initial U-46619 stimulation, or by pre-treating platelets with a low, non-aggregating dose of U-46619 before adding a higher, aggregating dose.

Signaling Pathways and Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cellular activation by thromboxane A2 and other eicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thromboxane receptor - Wikipedia [en.wikipedia.org]
• 7. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aging enhances contraction to thromboxane A2 in aorta from female senescence-accelerated mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

issues with 5-trans U-46619 stability in long-term experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 5-trans U-46619, a stable thromboxane (B8750289) A2 (TP) receptor agonist. This resource addresses common issues related to its stability in long-term experiments and offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to ensure experimental success and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how should it be stored upon receipt?

A1: 5-trans U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[1][2] For long-term stability, it is crucial to store the compound correctly. If received as a powder, it should be stored at -20°C.[3] Stock solutions prepared in organic solvents should also be stored at -20°C for short-term storage (up to one month) or at -80°C for longer-term storage (up to six months).[4]

Q2: What are the recommended solvents for preparing stock solutions of 5-trans U-46619?

A2: 5-trans U-46619 is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol (B145695) at concentrations of approximately 50 mg/mL.[3] It is often supplied as a solution in methyl acetate (B1210297).[3] To prepare a stock solution in a different solvent, the methyl acetate can be evaporated under a gentle stream of nitrogen, and the compound can then be dissolved in the desired solvent.[5]

Q3: How stable is 5-trans U-46619 in aqueous solutions?

A3: 5-trans U-46619 is sparingly soluble and unstable in aqueous buffers.[4][5] It is strongly recommended to prepare fresh aqueous working solutions for each experiment and not to store them for more than a day.[4] Any unused aqueous solution should be discarded.

Q4: What is the primary mechanism of action of 5-trans U-46619?

A4: 5-trans U-46619 acts as a selective agonist of the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[6] Activation of the TP receptor initiates downstream signaling cascades, primarily through the Gq protein, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[6][7]

Q5: What are potential off-target effects of 5-trans U-46619?

A5: While generally selective for the TP receptor, high concentrations of U-46619 (the cis-isomer) have been suggested to have off-target effects, such as potentiating norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation. The most documented off-target effect of 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).

Troubleshooting Guide

This guide addresses common problems encountered during long-term experiments with 5-trans U-46619.

Problem	Possible Cause	Recommended Solution
Inconsistent or no biological response	Degradation of 5-trans U-46619: Aqueous solutions are highly unstable.	Always prepare fresh aqueous solutions for each experiment. For stock solutions in organic solvents, aliquot into single-use volumes and store at -80°C to minimize freeze-thaw cycles.[4]
Incorrect solvent or concentration: The compound has limited solubility in aqueous buffers.	Ensure the compound is fully dissolved in an appropriate organic solvent before diluting with your experimental buffer. Verify the final concentration used in your assay.[5]
Presence of impurities: The 5-trans isomer can be present as an impurity in U-46619 preparations and may have different activity.	Check the certificate of analysis for the purity of your compound. If purity is a concern, consider purification or purchasing from a different supplier.[5]
Precipitation of the compound in aqueous buffer	Low aqueous solubility.	To prepare an aqueous solution from a stock in an organic solvent, first evaporate the organic solvent under a gentle stream of nitrogen. Then, reconstitute the compound in the desired buffer. Sonication may help to dissolve the compound.[4]
Variability in platelet aggregation response	Inter-individual donor variability: Platelet sensitivity to TP receptor agonists can differ between donors.	Standardize your platelet preparation protocol. If using human platelets, be aware of potential donor-to-donor variability and consider screening donors or increasing the sample size.
Observed vasoconstriction is not fully blocked by a TP receptor antagonist	Potential off-target effects: May indicate potentiation of other signaling pathways, such as endogenous norepinephrine (B1679862) signaling.	To confirm TP receptor-mediated effects, use a selective TP receptor antagonist (e.g., SQ29548). If the effect persists, consider investigating other pathways, for example, by using an alpha-adrenergic receptor antagonist.

Quantitative Data Summary

The following tables summarize key quantitative data for 5-trans U-46619 and its more commonly studied isomer, U-46619.

Table 1: Solubility and Storage of 5-trans U-46619

Parameter	Value	Notes
Molecular Weight	350.5 g/mol
Purity	≥98%	Check Certificate of Analysis for batch-specific data.[3]
Storage (Solid)	-20°C	Stable for ≥ 2 years.[3]
Solubility in Organic Solvents	~50 mg/mL	In DMF, DMSO, Ethanol.[3]
Solubility in Aqueous Buffer (PBS, pH 7.2)	~1 mg/mL	Sparingly soluble; prepare fresh.[3]

Table 2: Biological Activity of U-46619 (5-cis isomer)

Parameter	Value (EC₅₀)	System / Assay
TP Receptor Agonism	35 nM	General
Platelet Shape Change	35 nM	Human Platelets[3]
Platelet Aggregation	0.58 µM	Rabbit Platelets
Vasoconstriction	~16 nM	Human Resistance Arteries[7]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol outlines the measurement of 5-trans U-46619-induced platelet aggregation using light transmission aggregometry.

Materials:

• 5-trans U-46619

• DMSO or Ethanol for stock solution

• Appropriate assay buffer (e.g., Tyrode's buffer)

• Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Light Transmission Aggregometer

• Calibrated micropipettes and sterile tips

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mM stock solution of 5-trans U-46619 in DMSO or ethanol. Aliquot and store at -80°C.

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in the assay buffer to achieve the desired final concentrations.

• Instrument Setup:

  • Set up the aggregometer according to the manufacturer's instructions.

  • Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.

• Sample Preparation:

  • Pipette the required volume of PRP into the aggregometer cuvettes and allow them to equilibrate to 37°C with stirring for a few minutes.

• Induction of Aggregation:

  • Add a small volume of the 5-trans U-46619 working solution to the PRP to reach the desired final concentration.

  • Run a vehicle control in parallel.

• Data Acquisition and Analysis:

  • Record the change in light transmission over time, typically for 5-10 minutes.

  • Quantify platelet aggregation as the maximum percentage change in light transmission from the baseline.

  • Generate dose-response curves by testing a range of concentrations.

Protocol 2: Vasoconstriction Assay (Wire Myography)

This protocol describes an ex vivo assay to assess the contractile effect of 5-trans U-46619 on isolated small arteries.

Materials:

• 5-trans U-46619

• Krebs-Henseleit solution

• High-potassium solution (e.g., 60 mM KCl)

• Wire myograph system

• Dissection tools and microscope

• Fine tungsten wires (25-40 µm diameter)

Procedure:

• Tissue Preparation:

  • Isolate small arteries (e.g., mesenteric arteries) in ice-cold Krebs-Henseleit solution under a dissection microscope.

  • Cut the artery into 2 mm segments.

• Mounting the Tissue:

  • Thread two tungsten wires through the lumen of the arterial segment and mount them on the jaws of the wire myograph.

• Equilibration and Viability Test:

  • Allow the vessel to equilibrate for 60 minutes under a standardized resting tension.

  • Contract the vessel with a high-potassium solution to confirm viability, then wash and return to baseline.

• Concentration-Response Curve:

  • Add 5-trans U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).

  • Allow the contractile response to stabilize at each concentration before adding the next.

• Data Recording and Analysis:

  • Continuously record the isometric tension.

  • Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50.

Mandatory Visualizations

Signaling Pathway of 5-trans U-46619

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. apexbt.com [apexbt.com]
• 4. benchchem.com [benchchem.com]
• 5. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Results in 5-trans U-46619 Experiments

Welcome to the technical support center for 5-trans U-46619 experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting unexpected results and troubleshooting common issues encountered when working with this compound.

Introduction to 5-trans U-46619

5-trans U-46619 is the geometric isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2).[1] While U-46619 is a well-characterized thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619 is often present as a minor impurity (2-5%) in commercial preparations of U-46619 and is less extensively studied.[1] The presence of this isomer can be a source of unexpected experimental outcomes. The primary known activity of 5-trans U-46619, distinct from its cis-isomer, is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 5-trans U-46619?

A1: While presumed to have some activity as a TP receptor agonist, the most documented activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[2] This is in contrast to its cis-isomer, U-46619, which is a potent TP receptor agonist.[3]

Q2: How can the presence of 5-trans U-46619 in my U-46619 sample affect my experimental results?

A2: The presence of 5-trans U-46619 as an impurity can lead to several unexpected outcomes:

• Reduced Potency: Since 5-trans U-46619 is a weaker TP receptor agonist, its presence can effectively lower the potency of your U-46619 solution, leading to a rightward shift in dose-response curves for TP receptor-mediated effects like platelet aggregation or vasoconstriction.

• Off-Target Effects: The inhibition of mPGES-1 by 5-trans U-46619 can alter the prostaglandin profile in your experimental system, which may produce confounding effects unrelated to TP receptor activation.[2]

• Inconsistent Results: The percentage of 5-trans U-46619 can vary between different batches of U-46619, leading to variability in experimental results over time.

Q3: What are the expected on-target effects of U-46619?

A3: U-46619 is a potent TP receptor agonist and is expected to induce:

• Platelet shape change and aggregation.[4]

• Vascular smooth muscle contraction (vasoconstriction).[1]

• An increase in intracellular calcium concentration.[5]

Q4: What are the known off-target effects of the U-46619 isomers?

A4: The most documented off-target effect of 5-trans U-46619 is the inhibition of mPGES-1.[2] Studies on its cis-isomer, U-46619, suggest potential for off-target effects such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation.[6]

Troubleshooting Guides

Issue 1: Reduced or Inconsistent Agonist Potency

Question: My U-46619 solution is showing lower than expected potency in my platelet aggregation or vasoconstriction assay. What could be the cause?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
High percentage of 5-trans U-46619 impurity	1. Purity Analysis: If possible, analyze the purity of your U-46619 stock using methods like HPLC to determine the percentage of the 5-trans isomer.[7] 2. Obtain a new batch: If purity is a concern, obtain a new batch of U-46619 with a guaranteed high purity of the cis-isomer.
Degradation of U-46619	1. Proper Storage: Ensure U-46619 is stored at -20°C or -80°C in a suitable solvent (e.g., methyl acetate, ethanol, or DMSO) and protected from light and moisture. 2. Fresh Preparations: Prepare fresh working solutions from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles.
Experimental System Variability	1. Cell/Tissue Health: Ensure the health and viability of your cells or tissues. 2. Consistent Protocols: Maintain consistent experimental protocols, including incubation times, temperatures, and buffer compositions.

Issue 2: Unexpected Inhibition of Prostaglandin E2 (PGE2) Production

Question: I am observing a decrease in PGE2 levels in my experiment after applying what I thought was a pure TP receptor agonist. Why is this happening?

Possible Cause and Solution:

Possible Cause

Troubleshooting Step

Off-target inhibition of mPGES-1 by 5-trans U-46619

1. Measure Prostaglandin Levels: Use ELISA or LC-MS/MS to quantify the levels of various prostaglandins (B1171923) (PGE2, PGF2α, etc.) in your experimental system with and without your U-46619 preparation. A specific decrease in PGE2 would point towards mPGES-1 inhibition.[6] 2. mPGES-1 Activity Assay: If possible, perform a direct enzymatic assay to measure mPGES-1 activity in the presence of your U-46619 preparation.[6] 3. Use a TP Receptor Antagonist: To confirm that the observed effect is not TP receptor-mediated, pre-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding your U-46619 solution. If the inhibition of PGE2 persists, it is likely an off-target effect.[6]

Data Presentation

Table 1: Comparative Potency of U-46619 and 5-trans U-46619

Compound	Target	Activity	EC50 / IC50	Reference
U-46619 (cis-isomer)	TP Receptor	Agonist	~35 nM (platelet shape change)	[4]
TP Receptor	Agonist	~1.31 µM (platelet aggregation)	[4]
TP Receptor	Agonist	~16 nM (vasoconstriction, human resistance arteries)	[8]
mPGES-1	Inhibitor	~15 µM	[2]
5-trans U-46619	TP Receptor	Agonist	Data not readily available (presumed weaker than U-46619)	[9]
mPGES-1	Inhibitor	Reported to be about half as potent as the 5-cis isomer	[1][2]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol is used to assess the ability of a compound to induce platelet aggregation.

Materials:

• Human whole blood from healthy donors

• 3.2% sodium citrate (B86180) (anticoagulant)

• Phosphate-buffered saline (PBS)

• Light transmission aggregometer

• U-46619/5-trans U-46619 stock solution (in a suitable solvent like DMSO or ethanol)

Procedure:

• Prepare Platelet-Rich Plasma (PRP): Collect whole blood in citrated tubes. Centrifuge at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

• Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP.

• Aggregation Measurement:

  • Place a cuvette with PRP and a stir bar in the aggregometer at 37°C for at least 5 minutes to equilibrate.

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.

  • Add the test compound (U-46619 or 5-trans U-46619) to the PRP to initiate aggregation.

  • Record the change in light transmission for 5-10 minutes.

Protocol 2: Vascular Smooth Muscle Contraction Assay (Wire Myography)

This protocol measures the contractile response of isolated blood vessels.

Materials:

• Isolated blood vessel (e.g., rat aorta)

• Krebs-Henseleit solution

• Wire myograph system with force transducers

• U-46619/5-trans U-46619 stock solution

Procedure:

• Tissue Preparation: Dissect the desired artery and cut it into rings of 2-4 mm in length.

• Mounting: Mount each arterial ring on the wire myograph in a chamber filled with Krebs-Henseleit solution at 37°C, continuously bubbled with 95% O₂ / 5% CO₂.

• Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension.

• Viability Check: Induce a contraction with a high concentration of potassium chloride (KCl) to ensure tissue viability.

• Concentration-Response Curve: Once the baseline is stable, add the test compound in a cumulative manner, increasing the concentration in logarithmic steps. Record the contractile force at each concentration.

Visualizations

Caption: On-target signaling pathway of U-46619 via the TP receptor.

Caption: Troubleshooting workflow for unexpected results.

Caption: Off-target inhibition of mPGES-1 by 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. apexbt.com [apexbt.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. reprocell.com [reprocell.com]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Potency of U-46619 and its Isomer, 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological potency of U-46619, a potent thromboxane (B8750289) A2 (TP) receptor agonist, and its geometric isomer, 5-trans U-46619. While U-46619 is extensively characterized and widely used as a stable analog of thromboxane A2 (TXA2) in research, data on the specific biological activity of 5-trans U-46619 is notably scarce.[1][2][3] This document summarizes the available quantitative data, details relevant experimental methodologies, and visualizes key pathways to offer a comprehensive resource for researchers.

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1][4] Its activation of the TP receptor in vascular smooth muscle cells leads to robust vasoconstriction, making it a valuable tool in cardiovascular research.[1] In contrast, 5-trans U-46619 is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[1]

Quantitative Comparison of Potency

Direct comparative data on the potency of 5-trans U-46619 as a TP receptor agonist is limited in publicly available scientific literature. One study has suggested that 5-trans U-46619 is approximately half as potent as the 5-cis version (U-46619) as an inhibitor of prostaglandin E synthase, indicating a different pharmacological profile.[1] However, its direct effects on TP receptor activation, leading to key physiological responses like vasoconstriction and platelet aggregation, have not been thoroughly characterized.

The following table summarizes the well-documented potency of U-46619 across various functional assays.

Compound	Biological Effect	Test System	EC50 (µM)
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	0.016[5]
U-46619	Platelet Shape Change	Human Platelets	0.013[6]
U-46619	Platelet Aggregation	Human Platelets	0.58[6]
5-trans U-46619	Vasoconstriction	Not Available	Not Available
5-trans U-46619	Platelet Aggregation	Not Available	Not Available

Signaling Pathways of U-46619

U-46619, acting as a TXA2 mimetic, binds to TP receptors, which are G-protein coupled receptors (GPCRs). The primary signaling cascades initiated by U-46619 involve the activation of Gq and G12/13 proteins.

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

• G12/13 Pathway: Activation of G12/13 leads to the stimulation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is crucial for the sensitization of the contractile machinery to Ca2+ in smooth muscle cells and contributes to platelet shape change.

These signaling events culminate in physiological responses such as vasoconstriction and platelet aggregation.

U-46619 Signaling Pathway

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the potency of thromboxane receptor agonists.

Vascular Smooth Muscle Contraction Assay

This ex vivo assay assesses the contractile effect of a compound on isolated blood vessels, providing a measure of its vasoconstrictor potency.

Workflow:

Vascular Contraction Assay Workflow

Protocol:

• Tissue Preparation: Euthanize the experimental animal according to approved ethical guidelines. Dissect the desired artery and clean it of adherent connective tissue. Cut the artery into rings of 2-3 mm in length.

• Mounting: Suspend the arterial rings between two stainless steel hooks in an organ bath filled with a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.

• Equilibration: Apply an optimal resting tension to the rings and allow them to equilibrate for at least 60 minutes.

• Viability Test: After equilibration, contract the rings with a high concentration of potassium chloride (KCl) to ensure tissue viability.

• Drug Addition: Following a washout period and return to baseline tension, add the test compound in a cumulative concentration-dependent manner.

• Data Recording: Record the isometric contraction using a force-displacement transducer connected to a data acquisition system.

• Data Analysis: Express the contractile response as a percentage of the maximal KCl-induced contraction. Plot the concentration-response curve and determine the EC50 value.

Platelet Aggregation Assay

This in vitro assay measures the ability of a compound to induce the aggregation of platelets, a key process in thrombosis.

Workflow:

Platelet Aggregation Assay Workflow

Protocol:

• Blood Collection: Collect whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain the upper layer of PRP.

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which is used as a reference.

• Aggregation Measurement: Use a light transmission aggregometer. Place a cuvette containing PRP and a magnetic stir bar into the heating block of the aggregometer. After a brief incubation, add the test compound and record the increase in light transmission, which corresponds to platelet aggregation, for 5-10 minutes.

• Data Analysis: Determine the maximum percentage of aggregation for each concentration of the test compound. Construct a concentration-response curve to calculate the EC50 value.

Conclusion

U-46619 is a well-characterized, potent agonist of the thromboxane A2 receptor, with extensive data supporting its use in studying vasoconstriction, platelet aggregation, and the underlying signaling pathways. In contrast, its geometric isomer, 5-trans U-46619, remains poorly characterized in terms of its biological activity at the TP receptor. While it is presumed to have a similar pharmacological profile due to its structural similarity, the limited available data suggests potential differences in its activity.[3]

For researchers investigating TP receptor-mediated phenomena, U-46619 remains the standard and reliable tool. Further studies are required to fully elucidate the pharmacological profile of 5-trans U-46619 and to determine its potency and efficacy as a TP receptor agonist. Such research would be valuable in understanding the structure-activity relationships of thromboxane analogs and could potentially reveal novel pharmacological properties.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. reprocell.com [reprocell.com]
• 6. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Receptor Binding of 5-trans U-46619 and Thromboxane A2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the receptor binding characteristics of the stable thromboxane (B8750289) A2 (TXA2) analog, 5-trans U-46619, and the endogenous ligand, thromboxane A2. Due to the inherent instability of TXA2, U-46619 is a widely utilized tool in research to investigate the physiological and pathological roles of the thromboxane A2 receptor (TP). This document summarizes key binding and functional data, details relevant experimental protocols, and visualizes the critical signaling pathways.

Executive Summary

5-trans U-46619 is a potent and selective agonist of the thromboxane A2 (TP) receptor, effectively mimicking the actions of the highly unstable native ligand, thromboxane A2.[1][2] Both molecules bind to the TP receptor to initiate a signaling cascade that plays a crucial role in hemostasis and thrombosis through platelet activation and vasoconstriction.[3] While U-46619 is a stable and reliable tool for in vitro and in vivo studies, understanding the nuanced differences in receptor binding and functional potency compared to TXA2 is critical for the accurate interpretation of experimental results.

Quantitative Comparison of Receptor Binding and Functional Potency

The following table summarizes the key quantitative parameters for 5-trans U-46619 and thromboxane A2, providing a direct comparison of their interaction with the TP receptor.

Parameter	5-trans U-46619	Thromboxane A2 (TXA2)	Reference(s)
Binding Affinity (Kd)	~11-20 nM (in washed human platelets)	~125 nM (in washed human platelets)	[4][5]
EC50 for Platelet Aggregation	~82 - 145 nM (species dependent)	~66 nM (in platelet-rich plasma)	[5][6]
EC50 for Platelet Shape Change	~4.8 - 7.3 nM (species dependent)	Not explicitly reported, but is a potent inducer	[6]

Note: Kd (dissociation constant) represents the concentration of ligand at which half of the receptors are occupied at equilibrium; a lower Kd indicates higher binding affinity. EC50 (half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Experimental Methodologies

Accurate assessment of receptor binding and functional responses is paramount. Below are detailed protocols for key experiments used to characterize and compare TP receptor agonists.

Radioligand Binding Assay

This assay is fundamental for determining the binding affinity (Kd) and receptor density (Bmax) of a ligand.

Objective: To quantify the binding of [³H]U-46619 to the TP receptor on washed human platelets.

Protocol:

• Preparation of Washed Human Platelets:

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., acid-citrate-dextrose).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes to obtain platelet-rich plasma (PRP).

  • Treat the PRP with apyrase and incubate at 37°C for 10 minutes to prevent platelet activation.

  • Centrifuge the PRP at a higher speed (e.g., 800 x g) for 10 minutes to pellet the platelets.

  • Gently resuspend the platelet pellet in a washing buffer (e.g., Tyrode's buffer without calcium) and repeat the centrifugation step.

  • Finally, resuspend the washed platelets in the assay buffer to a desired concentration.

• Binding Assay:

  • In a series of tubes, incubate a fixed amount of washed platelet membranes with increasing concentrations of the radiolabeled ligand (e.g., [³H]U-46619).

  • To determine non-specific binding, a parallel set of tubes should be prepared containing a high concentration of an unlabeled TP receptor antagonist (e.g., SQ29,548) in addition to the radioligand.

  • For competition binding assays to determine the Kd of unlabeled ligands like TXA2, incubate the platelet membranes with a fixed concentration of [³H]U-46619 and increasing concentrations of the unlabeled competitor.

  • Incubate the tubes at a controlled temperature (e.g., 24°C) for a sufficient time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Specific binding is calculated by subtracting non-specific binding from total binding.

  • Saturation binding data can be analyzed using Scatchard analysis to determine Kd and Bmax.

  • Competition binding data is analyzed using non-linear regression to determine the IC50, which can then be converted to a Ki value.

Platelet Aggregation Assay

This functional assay measures the ability of an agonist to induce platelet aggregation.

Objective: To compare the potency of 5-trans U-46619 and TXA2 in inducing platelet aggregation in platelet-rich plasma (PRP).

Protocol:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood into tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature.

  • Carefully collect the upper layer, which is the PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a high speed (e.g., 1500-2000 x g) for 15 minutes. The PPP is used as a reference (100% aggregation).

• Aggregation Measurement:

  • Use a light transmission aggregometer.

  • Place a cuvette containing PRP in the aggregometer and calibrate the instrument with PRP (0% aggregation) and PPP (100% aggregation).

  • Add a stirring bar to the PRP cuvette and allow it to equilibrate to 37°C.

  • Add varying concentrations of the agonist (5-trans U-46619 or freshly generated TXA2) to the PRP.

  • Record the change in light transmission over time as platelets aggregate.

• Data Analysis:

  • Determine the maximum percentage of aggregation for each agonist concentration.

  • Plot the concentration-response curve and determine the EC50 value for each agonist.

Signaling Pathways

Upon binding of either 5-trans U-46619 or thromboxane A2, the TP receptor undergoes a conformational change, leading to the activation of heterotrimeric G proteins, primarily Gq and G13.[6] This initiates a downstream signaling cascade culminating in platelet activation and smooth muscle contraction.

TP Receptor Signaling Cascade

Caption: TP receptor signaling cascade initiated by ligand binding.

Experimental Workflow for Receptor Binding Assay

Caption: Workflow for a radioligand receptor binding assay.

Conclusion

5-trans U-46619 serves as an invaluable surrogate for the chemically labile thromboxane A2 in the study of TP receptor pharmacology. While it exhibits a higher binding affinity (lower Kd) to the TP receptor compared to TXA2, both compounds are potent activators of platelet aggregation and vasoconstriction, acting through the same G-protein coupled signaling pathways. The quantitative data and experimental protocols provided in this guide offer a foundational resource for researchers designing and interpreting studies involving the thromboxane A2 receptor. Careful consideration of the specific experimental conditions is crucial for accurate comparisons and translation of findings.

References

• 1. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Comparison of vascular and platelet thromboxane A2/prostaglandin H2 receptors in the pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The affinities of prostaglandin H2 and thromboxane A2 for their receptor are similar in washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactome | Thromboxane signalling through TP receptor [reactome.org]

Validating the Effects of 5-trans U-46619: A Comparative Guide to TP Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thromboxane (B8750289) A2 (TP) receptor agonist U-46619 and its isomer, 5-trans U-46619. It details the validation of on-target TP receptor-mediated effects using various antagonists and offers objective, data-supported insights into their pharmacological profiles. This document is intended to aid in the selection of appropriate research tools for studying the intricate signaling pathways of the TP receptor.

Understanding U-46619 and its Isomer

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and functions as a potent and selective agonist for the TP receptor.[1][2][3] Its activation of the TP receptor triggers a cascade of physiological responses, most notably platelet aggregation and smooth muscle contraction.[1][2] In contrast, its geometric isomer, 5-trans U-46619, is not well-characterized as a TP receptor agonist. Its primary identified activity is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1), an enzyme involved in the production of prostaglandin E2.[4][5] One study suggests that 5-trans U-46619 is approximately half as potent as U-46619 in inhibiting mPGES-1.[5] Due to this distinct pharmacological profile, this guide will focus on the validation of the well-established TP receptor agonist effects of U-46619 using selective antagonists.

Comparative Data: U-46619 Agonism and Antagonist Potency

The following tables summarize the quantitative data on the potency of U-46619 in various functional assays and the efficacy of different TP receptor antagonists in blocking these effects.

Table 1: Potency of U-46619 as a TP Receptor Agonist

Agonist	Species	Assay	Endpoint	EC50	Reference(s)
U-46619	Human	Platelet Aggregation	Aggregation	0.58 µM - 1.31 µM	[6]
U-46619	Rabbit	Platelet Aggregation	Aggregation	0.58 µM	[7]
U-46619	Human	Platelet Shape Change	Shape Change	13 nM - 35 nM	[6]
U-46619	Human	Vasoconstriction (Subcutaneous Resistance Arteries)	Contraction	~16 nM	[7]
U-46619	Human	Fibrinogen Receptor Binding	Binding	0.53 µM	[6]
U-46619	Human	Serotonin Release	Release	0.536 µM	[6]
U-46619	Human	Myosin Light Chain Phosphorylation	Phosphorylation	0.057 µM	[6]

Table 2: Comparative Potency of TP Receptor Antagonists Against U-46619

Antagonist	Species	Assay	Parameter	Value	Reference(s)
SQ29548	Human, Rat	Platelet Aggregation	pA2	~8.22	[8]
GR32191	Human, Rat	Platelet Aggregation	pA2	~8.2	[9][10]
Terutroban (B1683094)	Human	Platelet Aggregation	Inhibition	Dose-dependent inhibition of U-46619 (7 µM) induced aggregation	[11][12]
Ifetroban	Mouse	Cardiomyopathy Model	In vivo functional improvement	N/A (effective at 25 mg/kg/day)
R-68070	Human	Platelet Aggregation	pA2	~5.4	[9][10]
CV-4151	Human	Platelet Aggregation	pA2	~4.8	[9][10]

Signaling Pathways and Experimental Workflows

To understand the validation process, it is crucial to visualize the underlying molecular mechanisms and the experimental procedures used to investigate them.

TP Receptor Signaling Pathway

U-46619 binding to the TP receptor, a G-protein coupled receptor (GPCR), primarily activates two major signaling cascades: the Gq/Phospholipase C (PLC) pathway and the G12/13/Rho pathway. The Gq pathway leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), resulting in increased intracellular calcium and activation of Protein Kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA, leading to the activation of Rho-associated kinase (ROCK). Both pathways contribute to the physiological responses of platelet aggregation and smooth muscle contraction.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. biodatacorp.com [biodatacorp.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thromboxane Antagonism with terutroban in Peripheral Arterial Disease: the TAIPAD study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Daily administration of the TP receptor antagonist terutroban improved endothelial function in high-cardiovascular-risk patients with atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-trans U-46619 and Other Prostaglandin Analogs for Pharmacological Research

A detailed guide for researchers, scientists, and drug development professionals objectively comparing the performance of 5-trans U-46619 and other key prostaglandin (B15479496) analogs, supported by experimental data and detailed methodologies.

Prostaglandins (B1171923) are a class of lipid autacoids that exert a wide array of physiological and pathological effects, mediated through their interaction with specific G-protein coupled receptors (GPCRs). Synthetic prostaglandin analogs are indispensable tools for elucidating the intricate signaling pathways governed by these molecules and for the development of novel therapeutics. This guide provides a comparative analysis of the thromboxane (B8750289) A2 (TXA2) mimetic U-46619 and its lesser-known isomer, 5-trans U-46619, alongside other prominent prostaglandin analogs targeting prostanoid receptors for PGE2, PGF2α, and PGI2 (prostacyclin).

Overview of Prostaglandin Analogs

U-46619 and 5-trans U-46619: U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and functions as a potent and selective agonist of the thromboxane A2 (TP) receptor.[1][2] Its activation of TP receptors triggers robust physiological responses, including platelet aggregation and vasoconstriction, making it a cornerstone tool in cardiovascular research.[3][4] In contrast, 5-trans U-46619 is a geometric isomer of U-46619, often found as a minor impurity in commercial preparations.[3][5] While structurally similar, its pharmacological profile is not as extensively characterized. Limited data suggests it is about half as potent as U-46619 as an inhibitor of microsomal prostaglandin E synthase-1, indicating a potentially different spectrum of activity.[5][6] Direct comparative data on its TP receptor binding and functional agonism remains scarce.

Prostacyclin (PGI2) Analogs (Iloprost, Beraprost, Treprostinil): These analogs are potent vasodilators and inhibitors of platelet aggregation, primarily mediating their effects through the prostacyclin (IP) receptor.[7] Activation of the IP receptor stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[7] They are clinically significant in the treatment of pulmonary arterial hypertension.

Prostaglandin E2 (PGE2) Analogs (Misoprostol, Dinoprostone): PGE2 analogs interact with a family of four receptor subtypes (EP1, EP2, EP3, and EP4), leading to a diverse and sometimes opposing range of cellular responses.[1][8][9] Their effects include smooth muscle contraction and relaxation, gastric mucosal protection, and modulation of inflammation.

Prostaglandin F2α (PGF2α) Analogs (Latanoprost): PGF2α and its analogs primarily act on the PGF (FP) receptor.[10][11][12] They are notably involved in female reproductive physiology and are used clinically to reduce intraocular pressure in the treatment of glaucoma.

Quantitative Comparison of Prostaglandin Analog Activity

The following tables summarize the binding affinities (Ki) and functional potencies (EC50 or IC50) of various prostaglandin analogs at their respective primary receptors. It is important to note that these values can vary depending on the specific assay conditions, cell type, and tissue used.

Table 1: Thromboxane A2 (TP) Receptor Agonists

Compound	Receptor	Assay Type	Species	Tissue/Cell Line	Potency (EC50/IC50 in nM)	Reference(s)
U-46619	TP	Platelet Aggregation	Human	Platelets	82 - 1310	[13]
U-46619	TP	Platelet Shape Change	Human	Platelets	4.8 - 35	[13]
U-46619	TP	Vasoconstriction	Human	Subcutaneous Resistance Arteries	16	[5]
5-trans U-46619	mPGES-1	Enzyme Inhibition	Not Specified	Not Specified	~2x less potent than U-46619	[5][6]

Table 2: Prostacyclin (IP) Receptor Agonists

Compound	Receptor	Assay Type	Species	Tissue/Cell Line	Affinity (Ki in nM)	Potency (EC50 in nM)	Reference(s)
Iloprost	IP	Radioligand Binding	Human	HEK-293	3.9	-	[3]
Iloprost	IP	cAMP Elevation	Human	HEK-293	-	0.37	[3]
Beraprost	IP	Radioligand Binding	Human	Platelets	133	-	[14]
Treprostinil	IP	Radioligand Binding	Human	HEK-293	32	-	[3]
Treprostinil	IP	cAMP Elevation	Human	HEK-293	-	1.9	[3]

Table 3: Prostaglandin E2 (EP) Receptor Agonists

Compound	Receptor	Assay Type	Species	Tissue/Cell Line	Affinity (Ki in nM)	Reference(s)
Misoprostol	EP2	Radioligand Binding	Human	Not Specified	34	[15]
Misoprostol	EP3	Radioligand Binding	Human	Not Specified	7.9	[15]
Misoprostol	EP4	Radioligand Binding	Human	Not Specified	23	[15]
Dinoprostone (PGE2)	EP1	Radioligand Binding	Human	HEK-293	-	-
Dinoprostone (PGE2)	EP2	Radioligand Binding	Human	HEK-293	-	-
Dinoprostone (PGE2)	EP3	Radioligand Binding	Human	HEK-293	-	-
Dinoprostone (PGE2)	EP4	Radioligand Binding	Human	HEK-293	-	-

Table 4: Prostaglandin F2α (FP) Receptor Agonists

Compound	Receptor	Assay Type	Species	Tissue/Cell Line	Affinity (Kd in nM)	Potency (EC50 in nM)	Reference(s)
Latanoprost (acid)	FP	Radioligand Binding	Bovine	Corpus Luteum	2.8	-
Latanoprost (acid)	FP	Inositol (B14025) Phosphate Formation	Human	Ciliary Body Cells	-	-
PGF2α	FP	Inositol Phosphate Formation	Human	HEK-293	-	10

Signaling Pathways

The diverse physiological effects of prostaglandin analogs are a direct consequence of the specific intracellular signaling cascades they initiate upon receptor binding.

U-46619 (TP Receptor) Signaling

U-46619, as a TP receptor agonist, primarily signals through the Gq and G12/13 pathways.[16] Activation of Gq stimulates phospholipase C (PLC), which generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK). These pathways converge to induce platelet aggregation and smooth muscle contraction.

Caption: U-46619 signaling pathway.

Prostacyclin Analog (IP Receptor) Signaling

Prostacyclin analogs bind to the IP receptor, which is coupled to the Gs alpha subunit. This activates adenylyl cyclase, leading to the production of cAMP. Elevated cAMP levels activate Protein Kinase A (PKA), which phosphorylates downstream targets to inhibit platelet aggregation and promote vasodilation.[7]

Caption: Prostacyclin analog signaling.

PGE2 (EP Receptor) Signaling

PGE2 signaling is complex due to its four receptor subtypes. EP1 receptors couple to Gq, increasing intracellular calcium. EP2 and EP4 receptors couple to Gs, increasing cAMP. EP3 receptors primarily couple to Gi, which inhibits adenylyl cyclase and decreases cAMP.[1][9]

Caption: PGE2 analog signaling pathways.

PGF2α (FP Receptor) Signaling

PGF2α and its analogs bind to the FP receptor, which is coupled to Gq. This activates the PLC-IP3/DAG pathway, leading to an increase in intracellular calcium and the activation of PKC, which mediates physiological responses such as smooth muscle contraction.[11][12]

Caption: PGF2α analog signaling pathway.

Experimental Protocols

To ensure the reproducibility and comparability of research findings, this section provides detailed methodologies for key experiments used to characterize prostaglandin analogs.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki or Kd) of a prostaglandin analog to its receptor.

Caption: Radioligand Binding Assay Workflow.

Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing the receptor of interest in a suitable buffer and prepare a membrane fraction by differential centrifugation.

• Incubation: In a multi-well plate, incubate the membrane preparation with a fixed concentration of a specific radiolabeled ligand (e.g., [3H]-U-46619 for the TP receptor) and varying concentrations of the unlabeled prostaglandin analog being tested.

• Separation: After incubation to equilibrium, rapidly separate the receptor-bound radioligand from the free radioligand by vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled analog. Fit the data to a one-site competition model to determine the IC50 value, which is then converted to the Ki value using the Cheng-Prusoff equation.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This functional assay measures the ability of a prostaglandin analog to induce or inhibit platelet aggregation.

Caption: Platelet Aggregation Assay Workflow.

Protocol:

• PRP Preparation: Collect whole blood into tubes containing an anticoagulant (e.g., sodium citrate). Centrifuge at a low speed to obtain platelet-rich plasma (PRP). Centrifuge the remaining blood at a high speed to obtain platelet-poor plasma (PPP).

• Assay Setup: Place a stir bar and a defined volume of PRP into a cuvette in a light transmission aggregometer at 37°C. Use PPP to set the 100% aggregation baseline.

• Agonist Addition: Add the prostaglandin analog to the PRP to induce aggregation (for agonists like U-46619). For inhibitory analogs (like prostacyclin analogs), pre-incubate the PRP with the analog before adding a standard platelet agonist (e.g., ADP, collagen).

• Measurement: Record the change in light transmission through the PRP as platelets aggregate.

• Data Analysis: Quantify the maximum percentage of aggregation. For agonists, construct a dose-response curve to determine the EC50. For inhibitors, determine the IC50.

Vascular Smooth Muscle Contraction Assay (Wire Myography)

This ex vivo assay measures the contractile or relaxant effect of a prostaglandin analog on isolated blood vessels.

Caption: Wire Myography Workflow.

Protocol:

• Tissue Preparation: Isolate a blood vessel (e.g., aorta, mesenteric artery) and cut it into small rings.

• Mounting: Mount the vascular rings on two wires in a myograph chamber filled with physiological salt solution, maintained at 37°C and aerated with 95% O2/5% CO2.

• Equilibration and Normalization: Apply an optimal resting tension to the rings and allow them to equilibrate.

• Viability Check: Induce a contraction with a high-potassium solution (e.g., KCl) to ensure tissue viability.

• Drug Addition: Add cumulative concentrations of the prostaglandin analog to the chamber. For vasodilators, pre-contract the vessel with an agonist (e.g., phenylephrine) before adding the analog.

• Measurement: Record the changes in isometric tension.

• Data Analysis: Express the contractile or relaxant responses as a percentage of the maximal response to KCl or the pre-contraction, respectively. Construct dose-response curves to determine EC50 or IC50 values.

Conclusion

This guide provides a comprehensive comparative analysis of 5-trans U-46619 and other key prostaglandin analogs. U-46619 remains a robust and well-characterized tool for studying TP receptor-mediated physiology. The available data on its isomer, 5-trans U-46619, is limited, highlighting an area for future investigation to fully delineate its pharmacological profile. In contrast, prostacyclin, PGE2, and PGF2α analogs represent diverse classes of compounds with distinct receptor interactions, signaling pathways, and physiological effects. The provided quantitative data and detailed experimental protocols offer a valuable resource for researchers to design and interpret experiments aimed at understanding the complex roles of prostaglandins in health and disease. The selection of a specific prostaglandin analog should be guided by the research question, the target receptor and signaling pathway, and the desired physiological outcome.

References

• 1. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. apexbt.com [apexbt.com]
• 14. Mechanism of the prostanoid TP receptor agonist U46619 for inducing emesis in the ferret - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 16. benchchem.com [benchchem.com]

A Comparative Guide to 5-trans U-46619 and Endogenous PGH2 for Researchers

For researchers and drug development professionals navigating the complexities of prostanoid signaling, a clear understanding of the pharmacological tools available is essential. This guide provides an objective comparison of the synthetic prostaglandin (B15479496) analog 5-trans U-46619 and its endogenous counterpart, prostaglandin H2 (PGH2). This comparison is supported by experimental data and detailed methodologies to aid in the selection of appropriate compounds for research.

Introduction to 5-trans U-46619 and PGH2

Prostaglandin H2 (PGH2) is a pivotal but unstable intermediate in the arachidonic acid cascade, serving as the precursor for various biologically active prostanoids, including thromboxane (B8750289) A2 (TXA2). PGH2 itself can also act as an agonist at the thromboxane A2 receptor (TP receptor). Due to its inherent instability, with a half-life of approximately 5 minutes in aqueous solution, stable synthetic analogs are frequently employed in experimental settings to probe the signaling pathways and physiological effects mediated by the TP receptor.

One of the most widely used stable PGH2 analogs is U-46619. It is important to note that commercially available U-46619 is typically the cis-isomer, specifically (5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid. The compound "5-trans U-46619" refers to the trans-isomer at the 5,6 double bond and is often present as a minor impurity in preparations of U-46619.[1] While the cis-isomer is a potent and selective TP receptor agonist, the 5-trans isomer has been reported to act as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1), an enzyme downstream of PGH2.[2]

Given that "U-46619" in the vast majority of literature refers to the cis-isomer and is used as a stable PGH2 mimetic for the TP receptor, this guide will focus on the comparison of this well-characterized compound with endogenous PGH2. The distinct pharmacological profile of 5-trans U-46619 as an mPGES-1 inhibitor should be noted, and its use as a TP receptor agonist may be confounded by the presence of the more potent cis-isomer.

Quantitative Comparison of Biological Activity

The following tables summarize the quantitative data on the potency and binding affinity of U-46619 (cis-isomer) as a stable PGH2 analog. Direct quantitative data for PGH2 is often challenging to obtain due to its rapid metabolism.

Table 1: Potency of U-46619 in Functional Assays

Assay	Species/Tissue	Parameter	Value (μM)
Platelet Shape Change	Human	EC50	0.035[3]
Myosin Light Chain Phosphorylation	Human Platelets	EC50	0.057[3]
Serotonin Release	Human Platelets	EC50	0.536[3]
Fibrinogen Receptor Binding	Human Platelets	EC50	0.53[3]
Platelet Aggregation	Human	EC50	1.31[3]

Table 2: Receptor Binding Affinity of U-46619

Ligand	Receptor/Tissue	Parameter	Value (nM)
[³H]U-46619	Washed Human Platelets	Kd	37 ± 10[4]

Signaling Pathways

U-46619, acting as a stable PGH2 mimetic at the TP receptor, activates well-defined downstream signaling cascades. The TP receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gq and G12/13.[1]

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).

• G12/13 Pathway: Activation of G12/13 stimulates the Rho guanine (B1146940) nucleotide exchange factor (RhoGEF), leading to the activation of the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK), which plays a crucial role in smooth muscle contraction and platelet shape change.

Furthermore, U-46619 has been shown to activate the p38 mitogen-activated protein kinase (p38MAPK) and extracellular signal-regulated kinase 1/2 (ERK1/2) signaling pathways.[5]

Below is a diagram illustrating the primary signaling pathways activated by U-46619 at the TP receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. apexbt.com [apexbt.com]
• 4. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Relative Efficacy of 5-trans U-46619 and U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of the thromboxane (B8750289) A₂ (TXA₂) receptor agonist U-46619 and its geometric isomer, 5-trans U-46619. The information presented herein is intended to assist researchers in understanding the nuanced differences between these two compounds and to provide a framework for experimental design.

U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, is a potent and stable agonist of the thromboxane A₂ (TP) receptor, making it a widely used tool in cardiovascular and physiological research.[1] Conversely, 5-trans U-46619 is most commonly encountered as a minor impurity (2-5%) in commercial preparations of U-46619.[2] Due to its status as an impurity, it is significantly less characterized than its cis-isomer. This guide summarizes the available data for both compounds, highlighting the well-documented effects of U-46619 and the limited but distinct pharmacological profile of 5-trans U-46619.

Quantitative Comparison of Biological Activity

The available quantitative data on the efficacy of U-46619 and 5-trans U-46619 are summarized below. There is a notable lack of data for the 5-trans isomer, particularly concerning its activity at the TP receptor.

Compound	Biological Target/Effect	Metric	Value (M)	Reference
U-46619	TP Receptor Agonist	EC₅₀	3.5 x 10⁻⁸	[2]
Vasoconstriction (Human Subcutaneous Resistance Arteries)	EC₅₀	1.6 x 10⁻⁸	[2]
Bronchoconstriction (Rat Small Airways, <250 µm)	EC₅₀	6.9 x 10⁻⁹	[3]
Bronchoconstriction (Rat Large Airways, >420 µm)	EC₅₀	6.6 x 10⁻⁸	[3]
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition	-	Approx. half the potency of U-46619	[2][4]
TP Receptor Agonist / Vasoconstriction	EC₅₀	Not Available	[2]

Signaling Pathways

U-46619 primarily exerts its effects through the activation of the TP receptor, a G-protein coupled receptor (GPCR). This activation initiates downstream signaling cascades that are crucial for various physiological responses, including platelet aggregation and smooth muscle contraction. The primary signaling pathway for U-46619 is detailed below. The signaling pathway for 5-trans U-46619, particularly in relation to TP receptor activation, has not been thoroughly elucidated.

Caption: Signaling pathway of U-46619 via the TP receptor.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate experimental design and replication.

Vascular Smooth Muscle Contraction Assay (Aortic Ring Assay)

This ex vivo method is used to assess the vasoconstrictor or vasodilator effects of compounds on isolated arterial rings.

Caption: Workflow for a vascular smooth muscle contraction assay.

Methodology:

• Tissue Preparation: Isolate the thoracic aorta from a euthanized rat or mouse and place it in cold Physiological Salt Solution (PSS).[5][6] Carefully remove adhering connective and adipose tissue. Cut the aorta into rings of approximately 2-4 mm in width.[5]

• Mounting: Suspend each aortic ring between two L-shaped stainless-steel hooks in an organ bath filled with PSS, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.[5]

• Equilibration and Viability Check: Allow the rings to equilibrate for at least 60 minutes under a resting tension. Then, induce a contraction with a high concentration of potassium chloride (e.g., 60 mM KCl) to ensure tissue viability. Wash the rings with PSS to return to baseline tension.[1]

• Compound Administration: Add the test compound (U-46619 or 5-trans U-46619) to the bath in a cumulative manner, allowing the contractile response to stabilize at each concentration before adding the next.

• Data Acquisition and Analysis: Continuously record the isometric tension. Normalize the contraction data to the maximum response induced by KCl and plot a concentration-response curve to determine the EC₅₀ and maximum effect (Eₘₐₓ).[1]

Microsomal Prostaglandin E₂ Synthase-1 (mPGES-1) Inhibition Assay

This in vitro enzymatic assay is used to determine the inhibitory activity of a compound against mPGES-1.

Caption: Workflow for an mPGES-1 enzymatic inhibition assay.

Methodology:

• Enzyme and Substrate Preparation: Use a source of mPGES-1, such as recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme. The substrate is prostaglandin H₂ (PGH₂).[4]

• Reaction Mixture: In a microtiter plate, combine the reaction buffer, a cofactor such as glutathione (B108866) (GSH), and varying concentrations of the test compound (e.g., 5-trans U-46619) or vehicle control.[7]

• Enzyme Incubation: Add the diluted mPGES-1 enzyme to the wells and pre-incubate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 4°C).[7]

• Reaction Initiation and Termination: Initiate the enzymatic reaction by adding the PGH₂ substrate. Allow the reaction to proceed for a short duration (e.g., 60 seconds) at a controlled temperature (e.g., 25°C). Stop the reaction by adding a stop solution.[7]

• Detection and Analysis: Quantify the amount of PGE₂ produced using a suitable method such as LC-MS/MS or an enzyme-linked immunosorbent assay (ELISA). Calculate the percent inhibition for each concentration of the test compound and plot the data to determine the IC₅₀ value.[8]

Conclusion

The available evidence strongly indicates that U-46619 is a potent and selective agonist of the TP receptor, making it an invaluable tool for studying thromboxane A₂-mediated signaling and physiology. In stark contrast, its isomer, 5-trans U-46619, is poorly characterized as a TP receptor agonist. The primary reported activity for 5-trans U-46619 is the inhibition of microsomal prostaglandin E₂ synthase-1, with a potency approximately half that of U-46619.[2][4]

Researchers utilizing commercial preparations of U-46619 should be aware of the potential for contamination with 5-trans U-46619 and its distinct off-target activity. For studies focused on TP receptor activation, the use of highly purified U-46619 is recommended. Further investigation into the pharmacological profile of 5-trans U-46619 is warranted to fully understand its biological effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. reprocell.com [reprocell.com]
• 6. Vascular responses in aortic rings of a consomic rat panel derived from the Fawn Hooded Hypertensive strain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to TP Receptor Agonists: Validating 5-trans U-46619's Analogue, U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thromboxane (B8750289) A2 (TP) receptor agonist U-46619, the well-characterized and predominantly used isomer of 5-trans U-46619, with other selective TP receptor agonists, namely I-BOP and STA2. Due to the limited independent study of 5-trans U-46619, which is typically a minor impurity in commercial U-46619 preparations, this guide will focus on the extensive experimental data available for U-46619 as a representative and potent TP receptor agonist.

The validation of these agonists is crucial for their use as pharmacological tools in studying the physiological and pathological roles of the TP receptor, which is implicated in a range of conditions including thrombosis, asthma, and cardiovascular diseases.

Comparative Analysis of TP Receptor Agonists

The potency and efficacy of TP receptor agonists are paramount for their application in research. The following tables summarize key quantitative data for U-46619, I-BOP, and STA2 from various in vitro assays. It is important to note that direct comparisons can be influenced by variations in experimental conditions, tissues, and cell types used across different studies.

Table 1: Potency in Human Platelet Aggregation

Agonist	EC50 (µM)	Reference
U-46619	0.18 - 1.31	[1][2]
I-BOP	Potent, but specific EC50 varies	[3]
STA2	Potent, ranked higher than U-46619 in potency

EC50 (Half-maximal effective concentration) represents the concentration of an agonist that produces 50% of the maximal possible effect.

Table 2: Vasoconstrictor Potency in Rat Aorta

Agonist	EC50 (nM)	Reference
U-46619	~10 - 100
I-BOP	Data not readily available in comparable model
STA2	Data not readily available in comparable model

Table 3: Receptor Binding Affinity (Ki)

Agonist	Ki (nM)	Radioligand	Cell/Tissue	Reference
U-46619	Data not readily available	-	-
I-BOP	Data not readily available	[125I]I-BOP	Human Platelets	[3]
STA2	Data not readily available	-	-

Ki (Inhibition constant) indicates the affinity of a ligand for a receptor. A lower Ki value signifies a higher binding affinity.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of these TP receptor agonists, it is essential to visualize their signaling pathways and the experimental workflows used for their validation.

TP Receptor Signaling Pathway

Activation of the TP receptor by an agonist like U-46619 initiates a cascade of intracellular events primarily through two major G-protein-coupled pathways: the Gq/Phospholipase C (PLC) pathway and the G13/Rho pathway. These pathways ultimately lead to physiological responses such as platelet aggregation and smooth muscle contraction.

References

• 1. Effects of any epoxymethano stable analogue of prostaglandin endoperoxides (U-46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. researchgate.net [researchgate.net]

A Comparative Review of 5-trans U-46619 and Other Thromboxane Mimetics for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals objectively comparing the performance of 5-trans U-46619 with other thromboxane (B8750289) mimetics, supported by experimental data, detailed methodologies, and signaling pathway visualizations.

Introduction to 5-trans U-46619 and Thromboxane Mimetics

Thromboxane A2 (TXA2) is a potent, yet highly unstable, lipid mediator that plays a crucial role in hemostasis and thrombosis. Its biological effects, which include platelet aggregation and vasoconstriction, are mediated through the G-protein coupled thromboxane A2 receptor (TP receptor). Due to the inherent instability of TXA2, stable synthetic analogs, known as thromboxane mimetics, are invaluable tools in cardiovascular research and drug development.

One of the most widely used thromboxane mimetics is U-46619, a stable analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] 5-trans U-46619 is the geometric isomer of U-46619 and is often present as a minor impurity in commercial preparations of its more studied counterpart.[2] Due to its nature as a less-characterized isomer, there is a significant lack of direct comparative data on the biological activity of 5-trans U-46619 as a thromboxane mimetic. One study has suggested that it is about half as potent as U-46619 in inhibiting prostaglandin E synthase, indicating a potentially different pharmacological profile.[3]

This guide will primarily focus on the well-documented properties of U-46619 as a representative TP receptor agonist and compare it with other notable thromboxane mimetics, including Carbocyclic Thromboxane A2 (CTA2), I-BOP, and STA2. The limited available information on 5-trans U-46619 will be presented alongside, highlighting the need for further research into its specific pharmacological activities.

Quantitative Comparison of Thromboxane Mimetics

The following tables summarize the available quantitative data on the potency and binding affinity of various thromboxane mimetics in key functional assays. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Table 1: Potency of Thromboxane Mimetics in Platelet Aggregation

Compound	Species	EC50 (nM)	Reference(s)
U-46619	Human	82 - 1310	[4]
STA2	Human	~9 (relative potency vs U-46619)	[5]
Carbocyclic Thromboxane A2 (CTA2)	Human	Inhibitor at 1-5 µM	[6]
I-BOP	Human	N/A
5-trans U-46619	N/A	Data not available

Table 2: Potency of Thromboxane Mimetics in Vasoconstriction

Compound	Tissue	Species	EC50 (nM)	Reference(s)
U-46619	Aorta	Rat	6.9 - 66	[7]
U-46619	Pial Arterioles	Rabbit, Rat	Induces vasoconstriction from 10⁻¹¹ to 10⁻⁶ M	[8]
Carbocyclic Thromboxane A2 (CTA2)	Coronary Artery	Cat	Potent vasoconstriction at 0.029 nM	[6][9]
I-BOP	Kidney	Rat	Elicits calcium transients	[10]
STA2	Airways	Guinea Pig	Induces airflow obstruction	[3][6]
5-trans U-46619	N/A	N/A	Data not available

Table 3: Binding Affinity of Thromboxane Mimetics for the TP Receptor

Compound	Species	Kᵢ (nM)	Reference(s)
U-46619	Human	~10-20 (potency)	[11]
I-BOP	Rat	~0.5 (K_D)	[10]
I-BOP	Human	~1 (potency)	[11]
STA2	Human	Higher affinity than U-46619	[3]
EP 171	Human	~1	[5]
5-trans U-46619	N/A	Data not available

Thromboxane A2 Receptor Signaling Pathways

Activation of the TP receptor by thromboxane mimetics initiates a cascade of intracellular signaling events primarily through two major G-protein pathways: Gαq and Gα12/13.

Gαq Signaling Pathway

The Gαq pathway is central to the acute functional responses of platelet activation and smooth muscle contraction.

Gαq signaling cascade upon TP receptor activation.

Upon agonist binding, the TP receptor activates Gαq, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses into the cytosol and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺). The resulting increase in intracellular Ca²⁺, along with DAG, activates protein kinase C (PKC). These events culminate in cellular responses such as platelet shape change, granule secretion, and smooth muscle contraction.[5][12]

Gα12/13 Signaling Pathway

The Gα12/13 pathway is primarily involved in regulating cell shape and proliferation through the activation of the small GTPase RhoA.

Gα12/13 signaling cascade upon TP receptor activation.

Activation of Gα12/13 by the TP receptor leads to the stimulation of Rho guanine (B1146940) nucleotide exchange factors (RhoGEFs).[13][14] RhoGEFs then activate RhoA by promoting the exchange of GDP for GTP. Activated RhoA stimulates Rho-associated kinase (ROCK), which in turn phosphorylates and inhibits myosin light chain phosphatase (MLCP).[13] Inhibition of MLCP leads to an increase in the phosphorylation of myosin light chain, resulting in stress fiber formation, changes in cell shape, and sustained smooth muscle contraction.[3][15]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the comparative evaluation of thromboxane mimetics.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol describes a standard method for measuring platelet aggregation in human platelet-rich plasma (PRP) using a light transmission aggregometer.[2][16]

Workflow for Light Transmission Aggregometry

Workflow for platelet aggregation assay.

Materials:

• Freshly drawn human venous blood

• 3.2% or 3.8% sodium citrate anticoagulant

• Platelet aggregometer

• Aggregometer cuvettes with stir bars

• Pipettes

• Thromboxane mimetic stock solutions

• Platelet-poor plasma (PPP) for blank

Procedure:

• Blood Collection: Draw venous blood into tubes containing sodium citrate anticoagulant (9 parts blood to 1 part citrate).

• PRP Preparation: Centrifuge the blood at a low speed (e.g., 200 x g) for 10-15 minutes at room temperature to obtain PRP.[2] Carefully collect the supernatant (PRP).

• PPP Preparation: Centrifuge the remaining blood at a high speed (e.g., 1500-2000 x g) for 15 minutes to obtain platelet-poor plasma (PPP).[17]

• Platelet Count Adjustment: If necessary, adjust the platelet count of the PRP to a standardized value (e.g., 2.5 x 10⁸ platelets/mL) using autologous PPP.

• Assay Setup:

  • Pipette a defined volume of PRP into an aggregometer cuvette with a stir bar.

  • Place the cuvette in the heating block of the aggregometer (37°C) and allow it to equilibrate for a few minutes with stirring.

  • Set the baseline (0% aggregation) with the PRP sample.

  • Set the 100% aggregation point using a cuvette containing PPP.

• Agonist Addition: Add a small volume of the thromboxane mimetic stock solution to the PRP to achieve the desired final concentration.

• Data Recording: Record the change in light transmission over a set period (e.g., 5-10 minutes).

• Data Analysis: Determine the maximal aggregation percentage and calculate the EC50 value from a dose-response curve.

Vasoconstriction Assay (Isolated Aortic Ring)

This protocol outlines a method for assessing the vasoconstrictor activity of thromboxane mimetics on isolated rat aortic rings.[4][18]

Workflow for Isolated Aortic Ring Assay

Workflow for vasoconstriction assay.

Materials:

• Male Wistar or Sprague-Dawley rats

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11)

• Organ bath system with force-displacement transducers

• Thromboxane mimetic stock solutions

• Phenylephrine (B352888) or KCl for viability testing

Procedure:

• Tissue Preparation: Euthanize a rat and carefully excise the thoracic aorta. Place the aorta in cold Krebs-Henseleit solution. Remove adhering connective and adipose tissue.

• Ring Preparation: Cut the aorta into rings of approximately 2-4 mm in width.

• Mounting: Suspend each aortic ring between two L-shaped stainless-steel hooks in an organ bath filled with Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂/5% CO₂.

• Equilibration: Apply an optimal resting tension (e.g., 1-2 g) and allow the rings to equilibrate for at least 60-90 minutes, with solution changes every 15-20 minutes.

• Viability Check: Contract the rings with a high concentration of KCl (e.g., 60-80 mM) or a standard agonist like phenylephrine to ensure tissue viability. Wash the rings and allow them to return to baseline tension.

• Agonist Addition: Add the thromboxane mimetic in a cumulative manner, allowing the contraction to reach a plateau at each concentration before adding the next.

• Data Recording: Record the isometric tension generated by the aortic rings.

• Data Analysis: Express the contractile response as a percentage of the maximal contraction induced by KCl or phenylephrine. Construct a concentration-response curve and determine the EC50 value.

Conclusion

U-46619 is a potent and widely utilized thromboxane mimetic that serves as a crucial tool for investigating the physiological and pathophysiological roles of the TXA2 system. While its isomer, 5-trans U-46619, is known to exist, a significant gap in the literature remains regarding its specific activity as a thromboxane mimetic. The available data suggests it may have a different pharmacological profile, but further direct comparative studies are necessary to fully elucidate its potency and efficacy in platelet aggregation and vasoconstriction.

This guide provides a framework for such comparative studies by presenting available quantitative data for other thromboxane mimetics like STA2 and Carbocyclic Thromboxane A2, and by detailing the experimental protocols for key functional assays. The provided diagrams of the TP receptor signaling pathways offer a visual representation of the molecular mechanisms underlying the actions of these compounds. Researchers are encouraged to use this information to design and execute experiments that will further our understanding of the structure-activity relationships of thromboxane mimetics and the nuanced roles of the TP receptor in health and disease.

References

• 1. Aortic Ring Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 3. Thromboxane A2 receptor-mediated G12/13-dependent glial morphological change - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reprocell.com [reprocell.com]
• 5. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Dissociation of vasoconstrictor and platelet aggregatory activities of thromboxane by carbocyclic thromboxane A2, a stable analog of thromboxane A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dissociation of vasoconstrictor and platelet aggregatory activities of thromboxane by carbocyclic thromboxane A2, a stable analog of thromboxane A2. | Sigma-Aldrich [merckmillipore.com]
• 9. Mechanism of coronary vasoconstriction induced by carbocyclic thromboxane A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Differential regulation of RhoA-mediated signaling by the TPalpha and TPbeta isoforms of the human thromboxane A2 receptor : independent modulation of TPalpha signaling by prostacyclin and nitric oxide [researchrepository.ucd.ie]
• 11. Rat Aortic Ring Assay | Thermo Fisher Scientific - CA [thermofisher.com]
• 12. Cellular activation by thromboxane A2 and other eicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Thromboxane A2 receptor activation via Gα13-RhoA/C-ROCK-LIMK2-dependent signal transduction inhibits angiogenic sprouting of human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. Vascular responses in aortic rings of a consomic rat panel derived from the Fawn Hooded Hypertensive strain - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 5-trans U-46619: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of potent chemical compounds like 5-trans U-46619 is paramount for ensuring laboratory safety and environmental protection. This document provides essential safety and logistical information, outlining the recommended procedures for the disposal of 5-trans U-46619, alongside relevant chemical data, experimental protocols, and signaling pathway information to foster a comprehensive understanding of its handling requirements.

Immediate Safety and Disposal Plan

The primary and most critical step in the disposal of 5-trans U-46619 is to treat it as hazardous waste. All waste materials containing this compound, including empty containers, contaminated personal protective equipment (PPE), and materials used for spill cleanup, must be disposed of in accordance with local, state, and federal regulations. It is imperative not to dispose of 5-trans U-46619 down the drain or in regular trash.

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Collect all waste containing 5-trans U-46619 in a designated, properly labeled, and sealed hazardous waste container.

  • The container should be made of a material compatible with the chemical and its solvent.

• Labeling:

  • Clearly label the hazardous waste container with the full chemical name ("5-trans U-46619") and any other identifiers required by your institution's environmental health and safety (EHS) department.

• Storage:

  • Store the sealed hazardous waste container in a designated and secure area, away from incompatible materials, until it is collected by trained hazardous waste personnel.

• Spill Management:

  • In the event of a spill, immediately evacuate the area.

  • Wear appropriate PPE, including a respirator, chemical-resistant gloves, and eye protection.

  • Absorb the spill using an inert, non-combustible material such as sand or vermiculite.

  • Carefully collect the absorbed material into a sealed container for hazardous waste disposal.

  • Ventilate the area and thoroughly clean the spill site after the material has been removed.

Chemical and Physical Properties

Understanding the properties of 5-trans U-46619 is crucial for its safe handling and disposal.

Property	Value
Molecular Formula	C₂₁H₃₄O₄
Molecular Weight	350.5 g/mol
Supplied As	A solution in methyl acetate
Storage	-20°C
Stability	≥ 2 years at -20°C

Experimental Protocol: Platelet Aggregation Assay

The following is a generalized protocol for a platelet aggregation assay using a thromboxane (B8750289) A2 analog like U-46619. This protocol is for informational purposes and should be adapted based on specific experimental needs and laboratory safety guidelines.

1. Preparation of Platelet-Rich Plasma (PRP):

• Draw whole blood from a healthy, consenting donor into a tube containing an anticoagulant (e.g., 3.2% sodium citrate).
• Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.
• Carefully collect the upper PRP layer.

2. Platelet Count Adjustment:

• Determine the platelet count in the PRP using a hematology analyzer.
• Adjust the platelet count to the desired concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at a higher speed.

3. Aggregometry:

• Pre-warm the PRP sample to 37°C.
• Place a stir bar in the cuvette containing the PRP and place it in the aggregometer.
• Establish a baseline reading.
• Add the desired concentration of 5-trans U-46619 to the PRP to induce aggregation.
• Record the change in light transmittance over time, which corresponds to the degree of platelet aggregation.

Signaling Pathway of U-46619

U-46619, a stable thromboxane A2 analog, exerts its effects by activating the thromboxane A2 receptor (TP receptor), a G-protein coupled receptor. This activation triggers a cascade of intracellular signaling events, primarily leading to platelet activation and smooth muscle contraction.